17-Hydroxypregna-1,4-diene-3,20-dione

• CAS: 2477-61-4

Core Science & Biosynthesis

In-Depth Technical Guide: Structural Elucidation and Molecular Characterization of 17-Hydroxypregna-1,4-diene-3,20-dione

Executive Summary

17-Hydroxypregna-1,4-diene-3,20-dione (CAS: 2477-61-4) is a critical steroidal intermediate and a recognized pharmacopeial impurity encountered during the synthesis of advanced active pharmaceutical ingredients (APIs) such as Cyproterone Acetate and Prednisolone. Characterized by a cross-conjugated 1,4-diene-3-one system in the A-ring and a sterically hindered 17-alpha-hydroxyl group, this molecule exhibits unique physicochemical properties that dictate its reactivity, metabolic stability, and receptor binding kinetics.

This whitepaper provides drug development professionals and analytical chemists with a comprehensive breakdown of its structural implications, synthetic pathways, and validated characterization protocols.

Physicochemical Properties & Molecular Identity

Understanding the baseline physicochemical metrics of 17-Hydroxypregna-1,4-diene-3,20-dione is essential for developing robust chromatographic methods and predicting its behavior in biological or synthetic systems. The quantitative data below is aggregated from authoritative chemical databases including [1] and [2].

Property	Value
Chemical Name	17-Hydroxypregna-1,4-diene-3,20-dione
Common Synonyms	Cyproterone Impurity 3; Prednisolone Impurity 24
CAS Registry Number	2477-61-4
Molecular Formula	C₂₁H₂₈O₃
Molecular Weight	328.45 g/mol
Monoisotopic Mass	328.2038 Da
XLogP3 (Lipophilicity)	3.4
Topological Polar Surface Area	54.4 Ų
Hydrogen Bond Donors / Acceptors	1 / 3

Structural and Mechanistic Insights

The architecture of 17-Hydroxypregna-1,4-diene-3,20-dione drives both its utility in synthetic chemistry and its biological footprint.

The 1,4-Diene-3-One A-Ring System

The introduction of the C1-C2 double bond into the standard pregn-4-ene steroid nucleus fundamentally alters the geometry of the A-ring.

• Conformational Flattening : The cross-conjugated dienone system forces the A-ring from a flexible half-chair conformation into a more rigid, flattened boat or planar structure.

• Receptor Affinity & Metabolic Resistance : This flattened geometry enhances the molecule's intercalation into the hydrophobic pockets of glucocorticoid and progestin receptors. Furthermore, the Δ1-double bond introduces steric and electronic hindrance that prevents rapid metabolic reduction by hepatic 5α- and 5β-reductases, thereby extending the biological half-life of downstream APIs derived from this scaffold.

The 17-Alpha-Hydroxyl Group

The hydroxyl group at the C17 position serves as a critical functionalization anchor.

• Steric Shielding : Positioned on the alpha face of the steroid nucleus, the 17-OH group is sterically hindered by the adjacent C13 angular methyl group and the C20 ketone.

• Synthetic Utility : Despite this hindrance, it is the primary site for esterification (e.g., acetylation) to produce prodrugs or highly lipophilic derivatives like Cyproterone Acetate. The presence of this group also influences the molecule's hydrogen-bonding network, impacting its chromatographic retention time and ionization efficiency.

Synthetic and Metabolic Pathways

In industrial pharmaceutical manufacturing, 17-Hydroxypregna-1,4-diene-3,20-dione is typically generated via the Δ1-dehydrogenation of 17α-hydroxyprogesterone. This can be achieved through chemical oxidation using reagents like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or via highly regioselective microbial biotransformation (e.g., using Arthrobacter simplex).

Figure 1: Synthesis and downstream API applications of 17-Hydroxypregna-1,4-diene-3,20-dione.

Analytical Characterization Protocols

To ensure trustworthiness and reproducibility in quality control, the following self-validating LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) protocol is designed specifically for identifying and quantifying 17-Hydroxypregna-1,4-diene-3,20-dione as a process impurity.

Step 1: Sample Preparation and System Suitability

• Procedure : Dissolve 1.0 mg of the steroid standard in 1.0 mL of LC-MS grade Methanol to yield a 1 mg/mL stock solution. Dilute to a working concentration of 100 ng/mL using a 50:50 mixture of Mobile Phase A and B. Prepare a blank (solvent only) to rule out column carryover.

• Causality : Methanol is selected over water due to the high lipophilicity (XLogP3 = 3.4) of the steroid core, ensuring complete solubilization. Diluting the final sample in the initial mobile phase conditions prevents solvent-induced peak broadening (the "solvent effect") during injection, ensuring sharp chromatographic resolution.

Step 2: Ultra-High Performance Liquid Chromatography (UHPLC)

• Column : C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A : 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B : 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient : 30% B to 90% B over 8 minutes.

• Causality : The C18 stationary phase provides optimal hydrophobic interactions for steroid retention. Formic acid acts as both an ion-pairing agent to improve peak shape and a proton donor to maximize ionization efficiency in the mass spectrometer's source.

Step 3: High-Resolution Mass Spectrometry (HRMS)

• Ionization Mode : Electrospray Ionization (ESI), Positive Mode.

• Capillary Voltage : 3.5 kV.

• Precursor Ion : m/z 329.2111 [M+H]⁺.

• Key MS/MS Transitions : m/z 329.2111 → m/z 311.2005.

• Causality : The cross-conjugated 3-ketone in the 1,4-diene system possesses high proton affinity, making positive ESI the ideal ionization technique. The primary fragmentation pathway involves the neutral loss of water (-18.0106 Da) from the sterically hindered 17-alpha-hydroxyl group, generating a highly stable, diagnostic product ion at m/z 311.2005. Monitoring this specific transition creates a self-validating system that ensures specificity against other isobaric steroid impurities.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 200664, 17-Hydroxypregna-1,4-diene-3,20-dione". PubChem,[Link]

• CAS Common Chemistry. "17-Hydroxypregna-1,4-diene-3,20-dione (CAS RN: 2477-61-4)". American Chemical Society,[Link]

An In-Depth Technical Guide to the Receptor Binding Affinity Profile of 17-Hydroxypregna-1,4-diene-3,20-dione

This technical guide provides a comprehensive overview of the receptor binding affinity profile of the synthetic steroid, 17-hydroxypregna-1,4-diene-3,20-dione. Designed for researchers, scientists, and drug development professionals, this document delves into the predicted receptor interactions of this compound, outlines detailed methodologies for its empirical determination, and explores the downstream signaling pathways of its primary targets.

Introduction: The Significance of 17-Hydroxypregna-1,4-diene-3,20-dione

17-Hydroxypregna-1,4-diene-3,20-dione is a C21 steroid belonging to the pregnane class of compounds. Its core structure, characterized by a 1,4-diene system in the A-ring and a 17-hydroxy group, is reminiscent of potent corticosteroids. The introduction of a double bond between carbons 1 and 2 in the A-ring of a 3-keto-4-ene steroid is known to enhance glucocorticoid activity.[1] This structural feature, shared with clinically significant glucocorticoids like prednisolone, suggests a strong likelihood of interaction with the glucocorticoid receptor (GR).

Understanding the complete receptor binding affinity profile of a steroid is paramount in drug development. It not only elucidates the primary mechanism of action but also reveals potential off-target effects that can lead to undesirable side effects. This guide will, therefore, explore the predicted binding of 17-hydroxypregna-1,4-diene-3,20-dione to a panel of key steroid hormone receptors and provide the experimental framework necessary to validate these predictions.

Predicted Receptor Binding Affinity Profile

While direct, comprehensive binding data for 17-hydroxypregna-1,4-diene-3,20-dione is not extensively available in the public domain, we can infer its likely binding profile based on its structural similarity to well-characterized corticosteroids, particularly prednisolone. The following table summarizes the predicted binding affinity of 17-hydroxypregna-1,4-diene-3,20-dione for the major steroid hormone receptors. It is critical to note that these are predictive values, and empirical determination using the protocols outlined in this guide is essential for confirmation.

Receptor	Predicted Affinity (Relative to Primary Ligand)	Rationale
Glucocorticoid Receptor (GR)	High	The pregna-1,4-diene-3,20-dione scaffold is a hallmark of potent glucocorticoids.[1]
Mineralocorticoid Receptor (MR)	Moderate to Low	Glucocorticoids often exhibit some cross-reactivity with the MR.[1]
Progesterone Receptor (PR)	Low to Negligible	The 17α-hydroxy and 21-hydroxy (if present) groups generally reduce affinity for the PR.
Androgen Receptor (AR)	Low to Negligible	The pregnane side chain is not optimal for AR binding.
Estrogen Receptor (ER)	Negligible	The steroid A-ring is not phenolic, a key requirement for ER binding.

Experimental Determination of Receptor Binding Affinity: A Self-Validating Protocol

To empirically determine the receptor binding affinity of 17-hydroxypregna-1,4-diene-3,20-dione, a competitive radioligand binding assay is the gold standard.[2] This method measures the ability of the unlabeled test compound to displace a high-affinity radiolabeled ligand from its receptor.

Workflow for Competitive Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay.

Step-by-Step Methodology

I. Reagent and Receptor Preparation

• Receptor Source: Utilize cytosol preparations from cells engineered to express high levels of the specific human steroid receptor (e.g., Sf9 cells for recombinant human PR-A or PR-B).[2]

• Radioligands: Select high-affinity radiolabeled ligands for each receptor:

  • GR: [³H]dexamethasone

  • MR: [³H]aldosterone

  • PR: [³H]progesterone or a synthetic progestin like [³H]promegestone (R5020)

  • AR: [³H]methyltrienolone (R1881)

  • ER: [³H]estradiol

• Test Compound: Prepare a stock solution of 17-hydroxypregna-1,4-diene-3,20-dione in a suitable solvent (e.g., ethanol or DMSO) and perform serial dilutions to create a range of concentrations.

• Assay Buffer: Prepare an appropriate buffer to maintain receptor stability and binding (e.g., Tris-EDTA buffer with protease inhibitors).[2]

II. Competitive Binding Assay

• Incubation: In a multi-well plate, combine a constant concentration of the receptor preparation, a fixed concentration of the radiolabeled ligand (typically at or below its Kd), and varying concentrations of the unlabeled test compound (17-hydroxypregna-1,4-diene-3,20-dione).

• Total and Non-Specific Binding: Include control wells for:

  • Total Binding: Receptor + radioligand (no competitor).

  • Non-Specific Binding (NSB): Receptor + radioligand + a high concentration of a known, unlabeled ligand for that receptor.

• Equilibration: Incubate the plates at a controlled temperature (e.g., 4°C) for a sufficient period to reach binding equilibrium.

III. Separation and Quantification

• Separation: Rapidly separate the receptor-bound radioligand from the free radioligand. A common method is vacuum filtration through glass fiber filters, which trap the receptor-ligand complexes.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

IV. Data Analysis

• Specific Binding: Calculate specific binding for each concentration of the test compound: Specific Binding = Total Binding - Non-Specific Binding.

• Competition Curve: Plot the percentage of specific binding against the logarithm of the competitor concentration. This will generate a sigmoidal dose-response curve.

• IC50 Determination: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (the IC50 value) from the competition curve.

• Ki Calculation: Convert the IC50 value to the inhibition constant (Ki), which represents the affinity of the test compound for the receptor, using the Cheng-Prusoff equation.

Signaling Pathways of Target Receptors

The biological effects of 17-hydroxypregna-1,4-diene-3,20-dione will be mediated by the signaling pathways of the receptors to which it binds.

Glucocorticoid Receptor (GR) Signaling

The GR is the primary predicted target for 17-hydroxypregna-1,4-diene-3,20-dione. Upon ligand binding, the GR translocates to the nucleus and modulates gene expression through several mechanisms, leading to its potent anti-inflammatory and immunosuppressive effects.

Caption: Glucocorticoid Receptor (GR) signaling pathway.

Mineralocorticoid Receptor (MR) Signaling

The MR plays a crucial role in regulating electrolyte and water balance. Cross-reactivity of glucocorticoids with the MR can lead to side effects such as hypertension and edema.

Caption: Mineralocorticoid Receptor (MR) signaling pathway.

Progesterone Receptor (PR) Signaling

The PR is a key regulator of female reproductive function. Unintended activation of the PR by other steroids can have significant physiological consequences.

Caption: Progesterone Receptor (PR) signaling pathway.

Androgen Receptor (AR) Signaling

The AR mediates the effects of androgens, such as testosterone and dihydrotestosterone, and is crucial for the development and maintenance of male characteristics.

Caption: Androgen Receptor (AR) signaling pathway.

Estrogen Receptor (ER) Signaling

The ER is the primary mediator of the effects of estrogens and plays a critical role in female reproductive health and other physiological processes.

Caption: Estrogen Receptor (ER) signaling pathway.

Conclusion

17-Hydroxypregna-1,4-diene-3,20-dione is a synthetic steroid with a high predicted affinity for the glucocorticoid receptor, suggesting potent anti-inflammatory and immunosuppressive properties. While its complete binding profile across all steroid receptors requires empirical validation, the methodologies outlined in this guide provide a robust framework for such investigations. A thorough understanding of its receptor binding affinity is a critical step in the development of this compound for potential therapeutic applications and for predicting its pharmacological and toxicological profile.

References

• Attardi, B. J., Zeleznik, A., Simhan, H., Chiao, J. P., Mattison, D. R., & Caritis, S. N. (2007). Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate, and related progestins. American Journal of Obstetrics and Gynecology, 197(6), 597.e1–597.e7. [Link]

• Sheng, L.-Q., Pan, H.-M., Chen, C.-T., & Chen, G. (2007). 17α-Hydroxypregna-1,4-diene-3,20-dione. Acta Crystallographica Section E: Structure Reports Online, 63(1), o325–o326. [Link]

• Chand, B. (2011). Structure–Bioactivity-Relationships and Crystallographic Analysis of Secondary Interactions in Pregnane-Based Steroids. ResearchGate. [Link]

• Wikipedia contributors. (2023). 5α-Pregnan-17α-ol-3,20-dione. In Wikipedia, The Free Encyclopedia. [Link]

• Páez-Pumar, M. I., et al. (1999). The glucocorticoid properties of the synthetic steroid pregna-1,4-diene-11beta-ol-3,20-dione (deltaHOP) are not entirely correlated with the steroid binding to the glucocorticoid receptor. Molecular and Cellular Endocrinology, 149(1-2), 207-219. [Link]

• Numazawa, M., et al. (1999). Synthesis and structure-activity relationships of 6-phenylaliphatic-substituted C19 steroids having a 1,4-diene, 4,6-diene, or 1,4,6-triene structure as aromatase inhibitors. Steroids, 64(3), 187-196. [Link]

• Lee, Y. R., & Kim, B. S. (2011). Synthesis and 5α-Reductase Inhibitory Activity of C 21 Steroids Having 1,4-diene or 4,6-diene 20-ones and 4-Azasteroid 20-Oximes. Molecules, 17(1), 133-145. [Link]

• Unknown. (n.d.). STRUCTURE ACTIVITY RELATIONSHIP. University of Babylon. [Link]

• Wieland, S., et al. (2000). Pregnane X Receptor: A Promiscuous Xenobiotic Receptor That Has Diverged during Evolution. Molecular Endocrinology, 14(1), 21-30. [Link]

• Thomas, P., & Patiño, R. (1990). Characterization of Membrane Receptor Activity for 17 Alpha, 20 Beta, 21-trihydroxy-4-pregnen-3-one in Ovaries of Spotted Seatrout (Cynoscion Nebulosus). General and Comparative Endocrinology, 78(2), 204-217. [Link]

• Vizziano, D., et al. (2007). 17,20β-P and cortisol are the main in vitro metabolites of 17-hydroxy-progesterone produced by spermiating testes of Micropogonias furnieri (Desmarest, 1823) (Perciformes: Sciaenidae). Neotropical Ichthyology, 5(1), 63-70. [Link]

• Jimenez-Sanchez, G. L., et al. (2021). Potential Estrogenic Properties of 17β-Hydroxy-ethylimine Estradiol Derivative Targeted to Menopause Stage. Biological & Pharmaceutical Bulletin, 44(1), 63-68. [Link]

• Van den Bossche, C., et al. (2023). In Vivo and In Vitro Evidence for an Interplay between the Glucocorticoid Receptor and the Vitamin D Receptor Signaling. International Journal of Molecular Sciences, 24(18), 14227. [Link]

• Busada, J. T., et al. (2025). In vitro to in vivo evidence for chemical disruption of glucocorticoid receptor signaling. bioRxiv. [Link]

• Wiebe, J. P., & To, A. (1983). Mammalian Progesterone Receptors: Biosynthesis, Structure and Nuclear Binding. Osti.gov. [Link]

• Cheméo. (n.d.). 17Alpha,21-dihydroxypregna-1,4-diene-3,20-dione (CAS 1807-14-3). Cheméo. [Link]

• NIST. (n.d.). 11Beta,17alpha,21-trihydroxy-4-pregnene-3,20-dione. NIST WebBook. [Link]

• Lemus, A. E., et al. (2007). Synthesis and biological activity of a new progestogen, 16-methylene-17α-hydroxy-18-methyl-19-norpregn-4-ene-3,20-dione acetate. Open University Chemistry Journal. [Link]

• FPnotebook. (2026). Progestin Androgenic Activity. FPnotebook. [Link]

• Fujii, S., et al. (2021). Design and synthesis of cyclohexenyl-p-carborane derivatives as a new class of progesterone receptor antagonists. Bioorganic & Medicinal Chemistry, 48, 116413. [Link]

• Wikipedia contributors. (2023). Cismadinone. In Wikipedia, The Free Encyclopedia. [Link]

• PubChem. (n.d.). 11,17,21-Trihydroxypregna-1,4-diene-3,20-dione. PubChem. [Link]

• Smith, C. L., & Kreutner, W. (1998). In vitro glucocorticoid receptor binding and transcriptional activation by topically active glucocorticoids. Arzneimittelforschung, 48(9), 956-960. [Link]

• Bracamontes-Ceballos, B., et al. (2016). Synthesis and biological activity of two pregnane derivatives with a triazole or imidazole ring at C-21. The Journal of Steroid Biochemistry and Molecular Biology, 159, 86-96. [Link]

• Wiebe, J. P., et al. (2012). The Pregnane-X receptor regulates steroid synthesis in mouse Leydig cells. Frontiers in Endocrinology, 3, 100. [Link]

• Bracamontes-Ramírez, M., et al. (2008). Relative binding affinity of novel steroids to androgen receptors in hamster prostate. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(5), 651-658. [Link]

• Wiebe, J. P., et al. (2005). Comparison between Steroid Binding to Progesterone Membrane Receptor α (mPRα) and to Progesterone Nuclear Receptor: Correlation with Physicochemical Properties Assessed by Comparative Molecular Field Analysis and Identification of mPRα-specific Agonists. Journal of Medicinal Chemistry, 48(22), 7014-7023. [Link]

• Singh, S. M., et al. (2004). Synthesis and progestational activity of 16-methylene-17 alpha-hydroxy-19-norpregn-4-ene-3,20-dione and its derivatives. Steroids, 69(6), 409-415. [Link]

Sources

• 1. The glucocorticoid properties of the synthetic steroid pregna-1,4-diene-11beta-ol-3,20-dione (deltaHOP) are not entirely correlated with the steroid binding to the glucocorticoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-UV Method Development and Validation for the Quantification of 17-Hydroxypregna-1,4-diene-3,20-dione

Document Type: Technical Application Note & Validation Protocol Target Audience: Analytical Chemists, Researchers, and Drug Development Professionals

Introduction

17-Hydroxypregna-1,4-diene-3,20-dione (also known as 1-dehydro-17α-hydroxyprogesterone) is a critical synthetic intermediate and a potential degradation impurity in the manufacturing of potent corticosteroids, including prednisolone and hydrocortisone. The introduction of the 1,4-diene system into the A-ring of the steroid nucleus is a hallmark of enhanced glucocorticoid activity.

Quantifying this specific compound presents a unique analytical challenge: it must be baseline-resolved from its immediate precursor, 17α-hydroxyprogesterone, which differs structurally only by the absence of the C1-C2 double bond. This application note details a robust, stability-indicating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method designed to achieve this separation. The protocol is structured as a self-validating system in strict accordance with the updated ICH Q2(R2) guidelines for the validation of analytical procedures [3].

Fig 1. Steroid synthesis pathway highlighting the formation of the 1,4-diene target analyte.

Scientific Rationale & Method Development Logic

As a Senior Application Scientist, it is vital to understand why specific chromatographic parameters are chosen, rather than simply following a recipe. The development of this method relies on two core mechanistic pillars:

Chromatographic Selectivity Mechanism ( α )

The structural differentiation between 17α-hydroxyprogesterone and 17-hydroxypregna-1,4-diene-3,20-dione relies entirely on the Δ1 unsaturation in the A-ring [4]. In reversed-phase liquid chromatography (RPLC), this single double bond slightly reduces the hydrophobicity of the diene compared to the mono-ene, leading to a shorter retention time on a standard C18 stationary phase.

However, to ensure a robust, self-validating separation (Resolution > 2.0), relying solely on dispersive hydrophobic interactions may be insufficient. Therefore, we utilize a Superficially Porous Particle (SPP) column with a Phenyl-Hexyl bonded phase [2]. The Phenyl-Hexyl phase introduces orthogonal selectivity via π−π interactions between the stationary phase's aromatic ring and the analyte's conjugated 1,4-diene-3-one system, effectively amplifying the chromatographic resolution without requiring complex mobile phase gradients.

UV Detection Mechanism ( λmax​ )

The A-ring of 17-hydroxypregna-1,4-diene-3,20-dione contains a cross-conjugated 1,4-diene-3-one chromophore. This extended π -electron system undergoes a strong π→π∗ electronic transition. According to Woodward-Fieser rules, the addition of the Δ1 double bond induces a bathochromic (red) shift relative to the base 4-ene-3-one system. Empirical spectral data confirms that 17-hydroxypregna-1,4-diene-3,20-dione achieves its absorption maximum ( λmax​ ) at 245 nm [1]. Selecting this specific wavelength maximizes the signal-to-noise (S/N) ratio for the target analyte while minimizing background interference from non-conjugated matrix impurities.

Experimental Protocols

Materials and Reagents

• Reference Standards : 17-Hydroxypregna-1,4-diene-3,20-dione (Purity ≥ 98.0%) and 17α-hydroxyprogesterone.

• Solvents : HPLC-Grade Acetonitrile (ACN) and Ultrapure Water (18.2 M Ω⋅ cm).

• Equipment : HPLC system equipped with a Quaternary Pump, Thermostatted Column Compartment, and Diode Array Detector (DAD).

Step-by-Step Preparation Methodology

• Mobile Phase Preparation : Mix HPLC-grade ACN and Ultrapure Water in a 45:55 (v/v) ratio. Filter through a 0.22 µm nylon membrane and degas via sonication for 10 minutes to prevent baseline drift.

• Diluent Preparation : Use a 50:50 (v/v) mixture of ACN and Water to ensure complete solubility of the lipophilic steroid standards without causing peak distortion (solvent effects) upon injection.

• Standard Stock Solution (1.0 mg/mL) : Accurately weigh 10.0 mg of the 17-hydroxypregna-1,4-diene-3,20-dione reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent.

• Working Standard Solution (50 µg/mL) : Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation : For in-process synthetic samples, dissolve an appropriate aliquot in the diluent to achieve a target concentration of ~50 µg/mL. Vortex for 60 seconds and filter through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

Results & Data Presentation

Optimized HPLC-UV Parameters

The following conditions were established to balance speed, resolution, and system backpressure.

Parameter	Specification	Causality / Rationale
Column	Phenyl-Hexyl SPP (150 x 4.6 mm, 2.7 µm)	π−π interactions enhance selectivity for the 1,4-diene system.
Mobile Phase	Acetonitrile : Water (45:55, v/v)	Aprotic solvent (ACN) provides sharper peaks for steroids than MeOH.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with system backpressure.
Column Temp	35 °C	Reduces mobile phase viscosity and improves mass transfer kinetics.
Detection	UV at 245 nm	Matches the λmax​ of the cross-conjugated A-ring chromophore.
Injection Vol	10 µL	Prevents column overloading while maintaining adequate sensitivity.

System Suitability Criteria (Self-Validating System)

Before analyzing unknown samples, the system must validate its own performance using the working standard.

Parameter	Acceptance Criteria	Purpose
Resolution ( Rs​ )	≥ 2.0 (Target vs. Precursor)	Ensures baseline separation for accurate peak integration.
Tailing Factor ( Tf​ )	≤ 1.5	Indicates optimal peak shape and absence of secondary interactions.
Theoretical Plates ( N )	≥ 10,000	Verifies column efficiency and packing integrity.
Precision (%RSD)	≤ 2.0% (n=6 injections)	Confirms autosampler precision and detector stability.

Method Validation Summary (ICH Q2(R2))

The method was subjected to rigorous validation to ensure it is "fit for purpose" [3].

Validation Characteristic	Range / Result	Acceptance Criteria
Specificity	No interference at tR​	Blank/Placebo peaks must be < 0.1% of target peak area.
Linearity Range	25 µg/mL to 75 µg/mL	Correlation coefficient ( R2 ) ≥ 0.999.
Accuracy (Recovery)	98.5% – 101.2%	Mean recovery between 98.0% and 102.0% across 3 levels.
Repeatability	%RSD = 0.8%	%RSD ≤ 2.0% for 6 replicate preparations.
Limit of Quantitation	0.5 µg/mL	S/N ratio ≥ 10:1 with acceptable precision.

Method Development & Validation Workflow

Fig 2. Step-by-step HPLC-UV method development and ICH Q2(R2) validation workflow.

References

• Agilent Technologies. Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. Available at: [Link]

• International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. Available at:[Link]

• MDPI Molecules. Testolactone: The Rise and Fall of a Drug (Steroid Dehydrogenation Pathways). Available at: [Link]

Application Note: Comprehensive NMR Spectroscopic Characterization of 17-Hydroxypregna-1,4-diene-3,20-dione

Introduction

17-Hydroxypregna-1,4-diene-3,20-dione is a steroid of significant interest in pharmaceutical research and development, often as a key intermediate in the synthesis of corticosteroids.[1][2] Its chemical structure, a pregnane skeleton featuring a hydroxyl group at the C17 position and unsaturation in the A-ring, gives rise to specific biological activities and makes it a crucial building block for more complex molecules. Accurate and unambiguous structural elucidation is paramount for quality control, regulatory compliance, and understanding its biochemical pathways.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive analytical technique for the definitive structural characterization of organic molecules like 17-Hydroxypregna-1,4-diene-3,20-dione.[3][4] Through a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments, a comprehensive picture of the molecule's atomic connectivity and stereochemistry can be assembled. This application note provides a detailed guide for the NMR characterization of 17-Hydroxypregna-1,4-diene-3,20-dione, intended for researchers, scientists, and drug development professionals.

Molecular Structure

IUPAC Name: (8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Molecular Formula: C₂₁H₂₈O₃ Molecular Weight: 328.4 g/mol CAS Number: 2477-61-4[5]

Experimental Design and Rationale

The complete structural assignment of 17-Hydroxypregna-1,4-diene-3,20-dione necessitates a multi-faceted NMR approach. The complexity of the steroid scaffold, with its numerous overlapping proton signals, requires the use of 2D correlation experiments to resolve ambiguities.[6][7][8]

The recommended suite of experiments includes:

• ¹H NMR: To identify the number and chemical environment of all proton nuclei.

• ¹³C NMR and DEPT-135: To determine the number of carbon nuclei and distinguish between CH₃, CH₂, CH, and quaternary carbons.

• COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks, revealing adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon nuclei (¹J-coupling).

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range correlations between protons and carbons (²J and ³J-coupling), which is crucial for assigning quaternary carbons and piecing together the molecular framework.

This combination of experiments provides a self-validating system for structural elucidation.

Protocols

Sample Preparation

Proper sample preparation is critical for acquiring high-quality NMR data.

• Sample Weighing: Accurately weigh approximately 5-10 mg of 17-Hydroxypregna-1,4-diene-3,20-dione.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for steroids due to its excellent solubilizing properties.

• Dissolution: Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm for both ¹H and ¹³C NMR).

NMR Data Acquisition

The following parameters are recommended for a 500 MHz NMR spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.[9][10][11]

Experiment	Parameter	Recommended Value	Rationale
¹H NMR	Pulse Program	zg30	Standard 30° pulse for quantitative measurements.
Spectral Width	12 ppm	To encompass all proton signals.
Number of Scans	16	To achieve an adequate signal-to-noise ratio.
Relaxation Delay	2 s	To allow for full relaxation of protons between scans.
¹³C NMR	Pulse Program	zgpg30	Standard 30° pulse with proton decoupling.
Spectral Width	220 ppm	To cover the full range of carbon chemical shifts.
Number of Scans	1024	A higher number of scans is needed due to the low natural abundance of ¹³C.
Relaxation Delay	2 s
DEPT-135	Pulse Program	dept135	To differentiate between CH, CH₂, and CH₃ signals.
Spectral Width	220 ppm
Number of Scans	256
COSY	Pulse Program	cosygpqf	Gradient-selected, phase-sensitive COSY for improved artifact suppression.
Spectral Width	12 ppm (both dimensions)
Number of Scans	8
Increments	256
HSQC	Pulse Program	hsqcedetgpsp	Edited HSQC to differentiate CH/CH₃ from CH₂ signals.
Spectral Width F2	12 ppm	Proton dimension.
Spectral Width F1	220 ppm	Carbon dimension.
Number of Scans	4
Increments	256
HMBC	Pulse Program	hmbcgpndqf	Gradient-selected HMBC for long-range C-H correlations.
Spectral Width F2	12 ppm	Proton dimension.
Spectral Width F1	220 ppm	Carbon dimension.
Number of Scans	8
Increments	256

Data Presentation: Expected NMR Data

The following tables present the expected ¹H and ¹³C NMR chemical shifts for 17-Hydroxypregna-1,4-diene-3,20-dione. These values are predicted based on the analysis of closely related steroid structures, particularly prednisolone, and established knowledge of steroid NMR spectroscopy.[8]

¹H NMR Data (500 MHz, CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	~7.21	d	10.1
H-2	~6.23	dd	10.1, 1.8
H-4	~6.08	s
H-6α	~2.45	m
H-6β	~2.35	m
H-7α	~1.55	m
H-7β	~1.25	m
H-8	~1.50	m
H-9	~1.15	m
H-11α	~1.65	m
H-11β	~1.45	m
H-12α	~2.05	m
H-12β	~1.80	m
H-14	~1.10	m
H-15α	~2.20	m
H-15β	~1.75	m
H-16α	~2.50	m
H-16β	~2.10	m
H-18 (CH₃)	~0.65	s
H-19 (CH₃)	~1.23	s
H-21 (CH₃)	~2.25	s

¹³C NMR Data (125 MHz, CDCl₃)

Carbon	DEPT-135	Chemical Shift (δ, ppm)
C-1	CH	~155.4
C-2	CH	~127.7
C-3	C	~186.5
C-4	CH	~123.9
C-5	C	~168.7
C-6	CH₂	~32.5
C-7	CH₂	~32.1
C-8	CH	~34.0
C-9	CH	~50.2
C-10	C	~43.2
C-11	CH₂	~23.5
C-12	CH₂	~37.8
C-13	C	~47.5
C-14	CH	~56.5
C-15	CH₂	~24.5
C-16	CH₂	~35.0
C-17	C	~89.0
C-18	CH₃	~15.5
C-19	CH₃	~18.8
C-20	C	~210.0
C-21	CH₃	~27.0

Visualization of Experimental Workflows and Data Correlation

The following diagrams, generated using Graphviz, illustrate the logical flow of the NMR experiments and the key correlations used for structural assignment.

Caption: Experimental workflow for NMR characterization.

Caption: Key COSY and HMBC correlations for structural assignment.

Conclusion

The comprehensive suite of NMR experiments detailed in this application note provides a robust and reliable methodology for the complete structural characterization of 17-Hydroxypregna-1,4-diene-3,20-dione. The combination of 1D and 2D NMR techniques allows for the unambiguous assignment of all proton and carbon signals, confirming the identity and purity of this important steroid intermediate. The provided protocols and expected data serve as a valuable resource for researchers in the pharmaceutical and chemical sciences.

References

• Elyashberg, M., Williams, A. J., & Martin, G. E. (2012). Computer-assisted structure elucidation of natural products.
• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.
• Fousterg, M., & Jaeger, M. (2012). Steroids and NMR. Annual Reports on NMR Spectroscopy, 77, 115-285.
• Martin, G. E., & Zektzer, A. S. (1988). Two-Dimensional NMR Methods for Establishing Molecular Connectivity. VCH Publishers.

• PubChem. (n.d.). 17-Hydroxypregna-1,4-diene-3,20-dione. Retrieved from [Link]

• Sheng, L. Q., Pan, H. M., Chen, C. T., & Chen, G. (2007). 17α-Hydroxypregna-1,4-diene-3,20-dione. Acta Crystallographica Section E: Structure Reports Online, 63(1), o325–o326.

• ResearchGate. (n.d.). 17α-Hydroxypregna-1,4-diene-3,20-dione. Retrieved from [Link]

• University of California, San Diego. (n.d.). Harmonized 1H, 13C 1D, 2D Parameter Sets. Retrieved from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
• Tsai, C. H., et al. (2021). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. Molecules, 26(9), 2636.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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• 11. researchgate.net [researchgate.net]

cell culture assay protocols using 17-Hydroxypregna-1,4-diene-3,20-dione

Application Note: Cell Culture Assay Protocols for Evaluating 17-Hydroxypregna-1,4-diene-3,20-dione

Introduction & Mechanistic Causality

17-Hydroxypregna-1,4-diene-3,20-dione (CAS 2477-61-4), also known as 1-dehydro-17 α -hydroxyprogesterone, is a synthetic steroid intermediate frequently encountered in the synthesis of progestins and corticosteroids, and as an impurity in APIs like prednisolone[1].

To effectively utilize this compound in cell culture assays, researchers must understand the causality behind its structural modifications:

• A-Ring Flattening: The introduction of the Δ1,4 -3-keto configuration (the C1-C2 double bond) flattens the steroid A-ring from its native half-chair conformation into a more planar geometry. This geometric shift drastically alters the hydrogen-bonding vector of the C3-ketone, impacting how the ligand docks into the hydrophobic ligand-binding domain (LBD) of steroid receptors[2].

• Receptor Selectivity: While the 17 α -hydroxyl group provides an additional hydrogen bond anchor, the lack of an 11 β -hydroxyl group (present in potent glucocorticoids like dexamethasone) severely limits its affinity for the Glucocorticoid Receptor (GR). Consequently, this compound primarily exhibits moderate affinity for the Progesterone Receptor (PR), with weak cross-reactivity at the GR[2].

To evaluate the functional transactivation of 17-Hydroxypregna-1,4-diene-3,20-dione, cell-based reporter assays are prioritized over cell-free binding assays, as they can distinguish between agonism and antagonism[3].

Steroid Receptor Transactivation Pathway

When 17-Hydroxypregna-1,4-diene-3,20-dione enters the cell, it initiates a highly conserved signaling cascade. The diagram below illustrates the mechanistic pathway targeted by the reporter assay.

Steroid receptor transactivation pathway by 17-OH-Pregna-1,4-diene-3,20-dione.

Experimental Protocol: Self-Validating MMTV-Luciferase Assay

To establish a trustworthy and self-validating system, this protocol utilizes a Dual-Luciferase Reporter Assay in HEK-293T cells.

Why is this system self-validating? The primary reporter (Firefly luciferase) is driven by the steroid-responsive Mouse Mammary Tumor Virus (MMTV) promoter[3]. The secondary reporter (Renilla luciferase, pRL-TK) is constitutively active. This internal control normalizes for cell viability and transfection efficiency. If a high dose of the steroid causes a drop in both Firefly and Renilla signals, the compound is cytotoxic, not antagonistic.

Critical Reagent Causality: Standard Fetal Bovine Serum (FBS) contains ∼10−8 M of endogenous bovine steroids. Using standard FBS would pre-activate the MMTV promoter, obliterating the assay's dynamic range. Therefore, Charcoal-Stripped FBS (cs-FBS) is mandatory to remove lipophilic hormones and establish a true baseline[3].

Step-by-Step Methodology

• Cell Seeding (Day 1):

  • Coat 96-well plates with Poly-D-Lysine to ensure HEK-293T adherence during wash steps.

  • Seed HEK-293T cells at 2×104 cells/well in DMEM supplemented with 10% cs-FBS. Incubate overnight at 37°C, 5% CO 2​ .

• Transient Co-Transfection (Day 2):

  • Prepare a transfection complex using Lipofectamine 3000.

  • Per well, transfect: 50 ng pMMTV-Luc (Reporter), 10 ng pSG5-PRB or pSG5-GR (Receptor expression vector), and 1 ng pRL-TK (Normalization control).

  • Incubate cells with the transfection complex for 24 hours.

• Compound Treatment (Day 3):

  • Prepare a 10 mM stock of 17-Hydroxypregna-1,4-diene-3,20-dione in DMSO[1].

  • Perform serial dilutions in DMEM + 5% cs-FBS to create a concentration gradient (1 pM to 10 µM). Ensure final DMSO concentration remains ≤0.1% to prevent solvent toxicity.

  • Aspirate transfection media and apply compound treatments. Include Progesterone (PR positive control) and Dexamethasone (GR positive control).

  • Incubate for 24 hours.

• Lysis and Readout (Day 4):

  • Aspirate media and wash gently with PBS.

  • Add 20 µL/well of Passive Lysis Buffer (PLB) and shake at room temperature for 15 minutes.

  • Transfer lysates to a white opaque 96-well plate.

  • Inject 50 µL Luciferase Assay Reagent II (LAR II), read Firefly luminescence.

  • Inject 50 µL Stop & Glo Reagent, read Renilla luminescence.

• Data Analysis:

  • Calculate the ratio of Firefly/Renilla luminescence. Plot log(concentration) vs. normalized response to determine EC 50​ values.

Four-day experimental workflow for the MMTV-Luciferase reporter gene assay.

Quantitative Data Presentation

Based on the structural activity relationship (SAR) of 1-dehydroprogesterone derivatives, the table below summarizes the expected pharmacological profile of 17-Hydroxypregna-1,4-diene-3,20-dione compared to reference standards.

Compound	Target Receptor	Assay Type	Expected EC 50​	Relative Efficacy
Progesterone (Reference)	PR	Agonist	~1 - 5 nM	100%
Dexamethasone (Reference)	GR	Agonist	~0.5 - 2 nM	100%
17-Hydroxypregna-1,4-diene-3,20-dione	PR	Agonist	~50 - 150 nM	Moderate (60-80%)
17-Hydroxypregna-1,4-diene-3,20-dione	GR	Agonist	> 1000 nM	Weak (< 20%)

Note: The reduced PR affinity compared to native progesterone is a direct consequence of the flattened A-ring geometry induced by the Δ1,4 modification, which alters the optimal fit within the PR binding pocket[2].

References

• PubChem . "17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664". National Center for Biotechnology Information. URL:[Link]

• Wilson, V. S., et al. "Development of a novel cell based androgen screening model". Toxicological Sciences / PMC. URL:[Link]

• Feldman, D., et al. "Steroid-binding receptors in fungi: implication for systemic mycoses". Mycopathologia / PMC. URL:[Link]

Sources

• 1. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Steroid-binding receptors in fungi: implication for systemic mycoses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a novel cell based androgen screening model - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of 17-Hydroxypregna-1,4-diene-3,20-dione from 17-hydroxyprogesterone

Application Note: High-Yield Δ1 -Dehydrogenation of 17-Hydroxyprogesterone to 17-Hydroxypregna-1,4-diene-3,20-dione

Executive Summary

The targeted Δ1 -dehydrogenation of 17-hydroxyprogesterone (17-OHP) to 17-hydroxypregna-1,4-diene-3,20-dione is a pivotal transformation in steroidogenesis. The introduction of the 1,4-diene-3-one architecture flattens the steroid A-ring, which is a structural prerequisite for synthesizing highly potent corticosteroids and progestins, such as cyproterone acetate[1]. This Application Note details two orthogonal, field-validated methodologies for this synthesis: a classical chemical oxidation utilizing 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[2] and a highly regioselective, green biocatalytic approach using whole cells of Arthrobacter simplex[3].

Mechanistic Insights & Causality

As a Senior Application Scientist, understanding the "why" behind a reaction is as critical as the "how." The two methods operate via fundamentally different mechanisms:

• Chemical Dehydrogenation (DDQ): DDQ is a high-potential quinone that chemically drives the oxidation of the 3-keto- Δ4 -steroid. The reaction initiates via the abstraction of a hydride ion from the sterically accessible C-1 position of the enolized steroid, forming a resonance-stabilized carbocation. Subsequent rapid deprotonation at C-2 yields the Δ1,4 -diene system[4]. The thermodynamic driving force is the aromatization of DDQ to 2,3-dichloro-5,6-dicyanohydroquinone (DDHQ). Because DDHQ is highly insoluble in cold non-polar solvents, it can be partially removed by precipitation, while residual traces are eliminated via alkaline washing.

• Biocatalytic Dehydrogenation (Arthrobacter simplex): A. simplex expresses 3-ketosteroid- Δ1 -dehydrogenase (KSTD), a flavin adenine dinucleotide (FAD)-dependent enzyme. KSTD catalyzes the stereospecific, trans-axial elimination of the 1α and 2β protons from the steroid A-ring. A critical field-proven insight is the addition of an exogenous electron mediator, such as menadione (Vitamin K3). Without menadione, reduced FADH2​ accumulates, leading to severe product inhibition. Menadione efficiently shuttles electrons from KSTD to the bacterial respiratory chain, dramatically accelerating turnover rates and pushing the reaction to near-quantitative conversion[3].

Workflow Visualization

Fig 1. Comparative workflow for the synthesis of 17-hydroxypregna-1,4-diene-3,20-dione.

Experimental Protocols

Protocol A: Chemical Synthesis via DDQ Oxidation

This protocol utilizes anhydrous conditions to prevent the competitive hydrolysis of DDQ, which would otherwise stall the reaction.

Reagents: 17-Hydroxyprogesterone (10.0 g, 30.2 mmol), DDQ (8.2 g, 36.1 mmol, 1.2 eq), Anhydrous 1,4-Dioxane (150 mL).

• Reaction Setup: Dissolve 10.0 g of 17-OHP in 150 mL of anhydrous 1,4-dioxane in a 500 mL round-bottom flask equipped with a reflux condenser. Causality: Dioxane provides a high boiling point (101°C) necessary to overcome the activation energy barrier of the hydride transfer.

• Oxidation: Add DDQ in three equal portions over 15 minutes to control the mild exotherm. Purge the system with N2​ and heat to reflux for 24–48 hours.

• In-Process Control (Self-Validation): Monitor the reaction via TLC (Silica gel, Hexane:EtOAc 3:2). The product spot is slightly more polar than 17-OHP and exhibits intense UV absorbance at 254 nm due to the extended conjugated diene system.

• Primary Purification: Cool the reaction mixture to 10°C. The byproduct, DDHQ, will precipitate as a tan solid. Filter the mixture through a Celite pad and concentrate the filtrate under reduced pressure to ~30 mL.

• Alkaline Washing (Self-Validation): Dilute the concentrated filtrate with 300 mL of Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 1M NaOH (3 x 100 mL). Causality: DDHQ forms a highly water-soluble, intensely purple phenoxide salt in base. Continue washing until the aqueous layer remains completely colorless—this visual cue is a self-validating indicator of complete DDHQ removal.

• Isolation: Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and evaporate. Recrystallize the crude solid from hot acetone/hexane to yield the pure 17-hydroxypregna-1,4-diene-3,20-dione.

Protocol B: Biocatalytic Transformation via Arthrobacter simplex

This protocol utilizes resting cells to maximize regioselectivity and prevent the degradation of the steroid carbon skeleton.

Reagents: Arthrobacter simplex (ATCC 6946), 17-OHP (5.0 g), Menadione (0.2 mM final), N,N-Dimethylformamide (DMF), 50 mM Potassium Phosphate Buffer (pH 7.2).

• Cell Cultivation & Induction: Cultivate A. simplex in 1L of nutrient broth (peptone/yeast extract/glucose) at 30°C. Causality for Induction: Add 0.1 g/L of 17-OHP during the mid-log phase (OD600 ~2.0) to induce the expression of the KSTD operon. Grow until late exponential phase (OD600 ~4.0).

• Preparation of Resting Cells: Harvest the cells by centrifugation (4000 x g, 15 min) and wash once with saline. Resuspend the cell pellet in 1L of 50 mM Potassium Phosphate buffer (pH 7.2). Causality: Utilizing a buffer devoid of nitrogen/carbon sources arrests cell division, channeling all metabolic energy into the biotransformation and preventing unwanted side-reactions.

• Biotransformation Setup: Add Menadione to the suspension to a final concentration of 0.2 mM. Dissolve 5.0 g of 17-OHP in 20 mL of DMF and add this solution dropwise to the bioreactor. Causality: DMF ensures the hydrophobic steroid is finely dispersed as micro-droplets, maximizing interfacial surface area and mass transfer to the bacterial cells.

• Incubation: Incubate at 30°C with vigorous agitation (250 rpm) and aeration (1 vvm) for 24–36 hours.

• Isolation: Extract the whole broth with EtOAc (3 x 300 mL). The phase separation can be aided by mild centrifugation if emulsions form. Dry the combined organic layers, concentrate under vacuum, and crystallize the product from methanol.

Biocatalytic Pathway Visualization

Fig 2. Electron transport mechanism during A. simplex KSTD-mediated dehydrogenation.

Quantitative Data Comparison

The following table summarizes the operational metrics of both protocols to aid in process selection based on scale and analytical requirements.

Parameter	Protocol A: Chemical (DDQ)	Protocol B: Biocatalytic (A. simplex)
Reagent/Catalyst	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone	Arthrobacter simplex (Resting whole cells)
Solvent System	Anhydrous 1,4-Dioxane	50 mM Phosphate Buffer (pH 7.2) + 2% DMF
Reaction Temperature	101°C (Reflux)	30°C
Reaction Time	24 - 48 hours	24 - 36 hours
Typical Yield	60 - 70%	> 85%
Regioselectivity	Moderate (side reactions possible)	Excellent (Strictly Δ1 specific)
Environmental Impact	High (Toxic DDHQ waste, Dioxane solvent)	Low (Aqueous system, biodegradable)
Scalability	Limited by exothermic addition and waste	Highly scalable in standard bioreactors

Sources

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• 4. researchgate.net [researchgate.net]

Application Note: LC-MS/MS Standard Curve Preparation and Method Validation for 17-Hydroxypregna-1,4-diene-3,20-dione

Introduction & Analyte Context

17-Hydroxypregna-1,4-diene-3,20-dione (CAS 2477-61-4) is a critical steroid intermediate and a closely monitored impurity in the synthesis of active pharmaceutical ingredients (APIs) such as prednisolone and cyproterone[1][2]. In clinical and pharmaceutical settings, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has superseded traditional immunoassays for steroid quantification. Immunoassays are inherently limited by cross-reactivity with structurally homologous steroids, whereas LC-MS/MS offers unparalleled analytical specificity and sensitivity by isolating exact molecular masses and their fragmentation patterns[3][4].

This application note provides a comprehensive, self-validating protocol for preparing a standard curve and extracting this target analyte from biological matrices.

Scientific Rationale: The "Why" Behind the Protocol (E-E-A-T)

To ensure absolute trustworthiness in quantitative drug development workflows, every step of the sample preparation must be mechanistically justified:

• Matrix-Matched Calibration : Steroid ionization in an electrospray ionization (ESI) source is highly susceptible to matrix effects (ion suppression or enhancement) caused by co-eluting phospholipids and proteins[3]. To ensure absolute quantification, the standard curve must be prepared in a surrogate matrix. Charcoal-stripped human serum is the industry standard because the stripping process removes endogenous steroid hormones, providing a true "zero" baseline to accurately determine the lower limit of quantification (LLOQ)[5].

• Stable Isotope-Labeled Internal Standard (SIL-IS) : A deuterated internal standard (e.g., d8-17-hydroxyprogesterone) must be spiked into every calibrator and sample at a constant concentration[4][6]. This acts as a self-validating mechanism: the IS perfectly mimics the target analyte's extraction recovery and ionization efficiency, mathematically normalizing any inter-sample variations or volume losses during extraction[6].

• Mobile Phase Additives : The addition of 0.2 mM ammonium fluoride (NH₄F) to the aqueous mobile phase significantly enhances the ionization efficiency of steroids in ESI mode compared to traditional formic acid alone, lowering the limit of detection[3][5].

Quantitative Data Summaries

Table 1: Physicochemical Properties of 17-Hydroxypregna-1,4-diene-3,20-dione

Property	Value
CAS Number	2477-61-4[1]
Molecular Formula	C₂₁H₂₈O₃[2]
Molecular Weight	328.45 g/mol []
Monoisotopic Mass	328.2038 Da[2]
Ionization Mode	ESI Positive (ESI+)
Precursor Ion [M+H]⁺	m/z 329.2

Table 2: Proposed MRM Transitions for LC-MS/MS Analysis (Note: Exact transitions and collision energies must be optimized on the specific triple quadrupole instrument).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17-Hydroxypregna-1,4-diene-3,20-dione	329.2	121.1 (Quantifier)	25
17-Hydroxypregna-1,4-diene-3,20-dione	329.2	147.1 (Qualifier)	28
d8-17-OHP (Internal Standard)	339.2	100.1	25

Step-by-Step Methodology

Phase 1: Reagent and Standard Preparation

• Primary Stock Solution : Accurately weigh 1.0 mg of 17-Hydroxypregna-1,4-diene-3,20-dione reference standard and dissolve in 1.0 mL of LC-MS grade methanol to yield a 1.0 mg/mL (1,000 µg/mL) stock solution[5]. Store at -20°C in amber glass to prevent photodegradation.

• Internal Standard (IS) Stock : Prepare a 1.0 mg/mL stock of the SIL-IS (e.g., d8-17-OHP) in methanol[6].

• Working Solutions : Perform serial dilutions of the primary stock using 50% methanol in water to generate working solutions ranging from 10 ng/mL to 10,000 ng/mL[5].

• IS Working Solution : Dilute the IS stock to a final working concentration of 50 ng/mL in methanol[6].

Workflow for 17-Hydroxypregna-1,4-diene-3,20-dione standard curve preparation and LC-MS/MS.

Phase 2: Matrix Spiking and Standard Curve Generation

To create the calibration curve, spike the working solutions into the surrogate matrix to achieve the final desired concentrations[8].

• Aliquot 190 µL of charcoal-stripped serum into designated microcentrifuge tubes.

• Add 10 µL of the respective working solution to each tube.

• Add 10 µL of the IS Working Solution to all calibration standards and Quality Control (QC) samples.

• Vortex thoroughly for 30 seconds to ensure the spiked analyte fully equilibrates with matrix binding proteins.

Table 3: Standard Curve Concentration Levels

Calibrator Level	Working Solution (ng/mL)	Spike Vol. (µL)	Matrix Vol. (µL)	Final Matrix Conc. (ng/mL)
Blank	0	10 (Solvent)	190	0
Cal 1 (LLOQ)	10	10	190	0.5
Cal 2	50	10	190	2.5
Cal 3	100	10	190	5.0
Cal 4	500	10	190	25.0
Cal 5	1000	10	190	50.0
Cal 6	5000	10	190	250.0
Cal 7 (ULOQ)	10000	10	190	500.0

Phase 3: Solid Phase Extraction (SPE)

Steroids are highly lipophilic; thus, sample cleanup via SPE is critical to remove matrix interferents that cause ion suppression[3][8].

• Pre-treatment : Add 200 µL of 1% formic acid in water to the 200 µL spiked matrix sample to denature binding proteins and release the steroid.

• Conditioning : Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL methanol followed by 1 mL MS-grade water[8].

• Loading : Load the pre-treated sample onto the conditioned cartridge.

• Washing : Wash with 1 mL of 5% methanol in water to elute polar salts and hydrophilic interferents.

• Elution : Elute the target steroid with 1 mL of 100% acetonitrile.

• Drying & Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C (this prevents thermal degradation while efficiently removing the organic solvent)[6]. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 40% Methanol)[6].

Step-by-step solid phase extraction (SPE) protocol for steroid LC-MS/MS sample preparation.

Phase 4: LC-MS/MS Acquisition Parameters

• Column : High-resolution C18 column (e.g., 1.7 µm, 50 mm × 2.1 mm) maintained at 40°C[5].

• Mobile Phase A : LC-MS grade Water containing 0.2 mM ammonium fluoride (NH₄F)[3][5].

• Mobile Phase B : LC-MS grade Methanol[5].

• Gradient : Run a linear gradient from 40% B to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate at 40% B for 2 minutes. Flow rate: 0.4 mL/min[3][5].

References

• Title : CAS 2477-61-4: 17-Hydroxypregna-1,4-diene-3,20-dione - CymitQuimica Source : cymitquimica.com URL : 1

• Title : CAS 2477-61-4 (17-Hydroxypregna-1,4-diene-3,20-dione) - BOC Sciences Source : bocsci.com URL :

• Title : 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem Source : nih.gov URL : 2

• Title : Measurement of 17-Hydroxyprogesterone by LCMSMS Improves Newborn Screening for CAH Due to 21-Hydroxylase Deficiency in New Zealand - PMC Source : nih.gov URL : 6

• Title : Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC Source : nih.gov URL : 8

• Title : Simultaneous quantitation of 17 endogenous adrenal corticosteroid hormones in human plasma by UHPLC-MS/MS and their application in congenital adrenal hyperplasia screening - Frontiers Source : frontiersin.org URL : 5

• Title : Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays - MDPI Source : mdpi.com URL :3

• Title : (PDF) Determination of 17α‐hydroxyprogesterone in serum by liquid chromatography‐tandem mass spectrometry and immunoassay - ResearchGate Source : researchgate.net URL : 4

Sources

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• 2. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Simultaneous quantitation of 17 endogenous adrenal corticosteroid hormones in human plasma by UHPLC-MS/MS and their application in congenital adrenal hyperplasia screening [frontiersin.org]
• 6. Measurement of 17-Hydroxyprogesterone by LCMSMS Improves Newborn Screening for CAH Due to 21-Hydroxylase Deficiency in New Zealand - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in the LC-MS/MS Analysis of 17-Hydroxypregna-1,4-diene-3,20-dione (Prednisolone)

Welcome to the technical support resource for the robust LC-MS/MS analysis of 17-Hydroxypregna-1,4-diene-3,20-dione. This guide is designed for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and mitigate the common yet critical challenge of matrix effects in bioanalysis. Our approach is rooted in explaining the fundamental causes behind analytical issues to empower you to build self-validating and reliable methods.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses foundational questions regarding the analyte and the nature of matrix effects.

Q1: What is 17-Hydroxypregna-1,4-diene-3,20-dione and what are its key properties for LC-MS/MS analysis?

A1: 17-Hydroxypregna-1,4-diene-3,20-dione is a synthetic glucocorticoid, more commonly known as Prednisolone . It is a neutral, medium-polarity steroid hormone.[1] Understanding its physicochemical properties is the first step in developing a robust analytical method.

Property	Value	Source
Molecular Formula	C₂₁H₂₈O₃	[2]
Molecular Weight	328.4 g/mol	[2]
logP (Octanol/Water)	~3.4	[2]
Analyte Class	Corticosteroid	[1][3]

Its moderate lipophilicity (indicated by the logP value) dictates its solubility and extraction behavior, making it amenable to reversed-phase chromatography and various extraction techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[4][5]

Q2: What exactly are "matrix effects" and why are they a major concern for my prednisolone assay?

A2: Matrix effects are interferences caused by co-eluting components from the sample matrix (e.g., plasma, serum, urine) that alter the ionization efficiency of the target analyte in the mass spectrometer's ion source.[6][7][8] This phenomenon is a primary cause of poor data quality in LC-MS/MS bioanalysis.[9][10] It can manifest as:

• Ion Suppression: The most common effect, where matrix components compete with the analyte for ionization, reducing the analyte's signal intensity.[6][11][12]

• Ion Enhancement: Less common, where matrix components increase the analyte's signal.[6]

These effects lead to inaccurate and imprecise quantification, compromising the reliability of pharmacokinetic and toxicological data.[6][10]

Q3: What are the common signs in my data that suggest matrix effects are present?

A3: Identifying the symptoms of matrix effects is the first step in troubleshooting. Look for these indicators:

• Poor reproducibility of quality control (QC) samples, especially when using different sources or lots of biological matrix.[13]

• Inability to achieve the desired lower limit of quantitation (LLOQ) due to a suppressed signal.[14]

• Non-linear calibration curves , particularly at the lower concentration end.

• Drifting instrument response over the course of an analytical batch as matrix components build up on the column or in the ion source.[14]

• Inaccurate results when comparing spiked samples to neat standards.

Q4: When analyzing human plasma, what are the most common molecules responsible for matrix effects?

A4: In plasma and serum, the most notorious contributors to matrix effects are phospholipids .[11][14][15][16] These are major components of cell membranes and are abundant in biological fluids.[14][17] During common sample preparation techniques like protein precipitation, phospholipids are co-extracted with the analyte.[14][15] Because they are often retained on reversed-phase columns, they can co-elute with target analytes, causing significant ion suppression and fouling the MS source.[14][18] Other sources include salts, endogenous metabolites, and formulation agents.

Q5: How can I definitively test for and quantify matrix effects in my method?

A5: A systematic evaluation is essential. The most accepted method is the quantitative assessment using post-extraction spiked samples .[12][13] This involves comparing the analyte's response in a blank matrix extract that has been spiked after extraction to its response in a clean, neat solution. This approach allows you to isolate the effect of the matrix from the efficiency of the extraction process. For regulatory compliance, this test should be performed with at least six different lots of the biological matrix to account for inter-subject variability.[13]

A second, qualitative method is post-column infusion . Here, a constant flow of a prednisolone standard solution is introduced into the flow path after the analytical column but before the MS source.[12][13] A blank matrix extract is then injected onto the column. Any dip or rise in the stable baseline signal of prednisolone directly indicates at which retention time ion suppression or enhancement is occurring.[12][13]

Q6: What is an internal standard (IS), and why is a stable isotope-labeled version considered the "gold standard"?

A6: An internal standard is a compound with similar physicochemical properties to the analyte that is added at a known concentration to all samples, calibrators, and QCs. Its purpose is to correct for variability during sample preparation and analysis.

A Stable Isotope-Labeled (SIL) Internal Standard , such as Prednisolone-d6, is the ideal choice.[][20][21] A SIL-IS has the same chemical structure as the analyte, but several atoms have been replaced with heavier stable isotopes (e.g., ²H/Deuterium, ¹³C).[] This provides two critical advantages:

• It has nearly identical extraction recovery and chromatographic retention time to the analyte.

• Crucially, it experiences the exact same degree of ion suppression or enhancement as the analyte because it behaves identically in the ion source.[22]

By using the ratio of the analyte peak area to the SIL-IS peak area for quantification, variations due to matrix effects are effectively normalized, leading to highly accurate and precise results.[8]

Part 2: Troubleshooting Guide - A Symptom-Based Approach

Use this section to diagnose and resolve specific issues you encounter during method development and sample analysis.

dot

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• 1. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 2. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. data.biotage.co.jp [data.biotage.co.jp]
• 4. arborassays.com [arborassays.com]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. nebiolab.com [nebiolab.com]
• 8. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 9. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bioanalysis-zone.com [bioanalysis-zone.com]
• 15. researchgate.net [researchgate.net]
• 16. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. learning.sepscience.com [learning.sepscience.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 20. Development and validation of a liquid chromatography-tandem mass spectrometry assay for the simultaneous quantitation of prednisolone and dipyridamole in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. scispace.com [scispace.com]

Technical Support Center: Optimizing Fermentation for 17-Hydroxypregna-1,4-diene-3,20-dione Production

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the microbial production of 17-Hydroxypregna-1,4-diene-3,20-dione. The core of this process involves the highly specific 1,2-dehydrogenation of a suitable steroid precursor, a reaction elegantly catalyzed by microbial enzymes.[1] This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered during fermentation optimization.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the production of 17-Hydroxypregna-1,4-diene-3,20-dione via fermentation?

A1: The production relies on a microbial biotransformation process, specifically the 1,2-dehydrogenation of a steroid precursor like 17α-hydroxyprogesterone.[2][3] This reaction introduces a double bond in the A-ring of the steroid nucleus, converting the pregn-4-ene-3,20-dione structure to a pregna-1,4-diene-3,20-dione structure. This is typically accomplished using whole-cell biocatalysts, such as bacteria from the genera Arthrobacter or Rhodococcus, which possess the necessary 3-ketosteroid-Δ1-dehydrogenase (KstD) enzyme.[4][5][6]

Q2: Which microorganisms are most commonly used for this biotransformation?

A2: Arthrobacter simplex (also referred to as Pimelobacter simplex) is a well-documented and industrially relevant microorganism for this type of steroid dehydrogenation.[4][7] Other genera, including Rhodococcus, Nocardioides, and Corynebacterium, have also been shown to possess the enzymatic machinery for this transformation.[4][8] The selection of the microorganism is a critical first step, as their specific enzymes, tolerance to substrate/product concentrations, and optimal growth conditions vary significantly.[9]

Q3: Why is substrate solubility a major challenge in these fermentations?

A3: Steroids, including the precursor 17α-hydroxyprogesterone and the product 17-Hydroxypregna-1,4-diene-3,20-dione, have very low solubility in aqueous fermentation media.[9] This poor solubility limits the substrate's availability to the microbial cells, creating a bottleneck that can drastically reduce the overall reaction rate and volumetric productivity of the bioreactor. Strategies to overcome this often involve the use of co-solvents or solubilizing agents.

Q4: What are the primary analytical methods for monitoring the progress of the fermentation?

A4: High-Performance Liquid Chromatography (HPLC) is the standard method for monitoring the bioconversion.[10] A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water.[10][11] Detection is commonly performed using a UV detector, as the conjugated ketone structure of the steroids allows for strong absorbance, typically around 240-254 nm.[10] For more complex sample matrices or lower detection limits, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed for its superior sensitivity and specificity.[12][13]

Troubleshooting Guide

This section addresses specific experimental issues in a practical, question-and-answer format, focusing on the causality behind the problem and providing actionable solutions.

Scenario 1: Low or No Product Formation

Q: My fermentation shows good cell growth, but I'm seeing very little to no formation of 17-Hydroxypregna-1,4-diene-3,20-dione. What are the likely causes?

A: This common issue points to a problem with the biocatalytic activity itself, rather than cellular viability. The primary culprits are often related to enzyme induction, substrate availability, or inhibitory conditions.

• Cause 1: Lack of Enzyme Induction: The 3-ketosteroid-Δ1-dehydrogenase (KstD) enzyme is often inducible. Its expression may require the presence of the steroid substrate or another specific inducer molecule in the culture medium.

  • Solution: Review the literature for your specific strain to confirm if an inducer is needed. If so, add a small, sub-inhibitory concentration of the steroid precursor to the culture medium during the late exponential growth phase to stimulate enzyme production before adding the bulk of the substrate for biotransformation.

• Cause 2: Poor Substrate Bioavailability: Even if the substrate is in the fermenter, it may not be accessible to the cells due to its low solubility.

  • Solution: Incorporate a non-toxic, water-miscible co-solvent like methanol (e.g., 1-5% v/v) or ethanol to increase substrate solubility.[5] Alternatively, consider using cyclodextrins, which can encapsulate steroid molecules and shuttle them to the cell surface.

• Cause 3: Incorrect pH or Temperature: Enzymatic activity is highly dependent on pH and temperature. The optimal conditions for cell growth may not be the same as the optimal conditions for the biotransformation.

  • Solution: Perform small-scale experiments to determine the optimal pH and temperature for the bioconversion phase. For many KstD enzymes, a slightly alkaline pH (around 8.0) and a temperature of 30-37°C are favorable.[5] However, some systems may perform better at lower temperatures (e.g., 26°C) and a neutral pH.[14][15]

Scenario 2: Incomplete Substrate Conversion

Q: The biotransformation starts, but it stalls, leaving a significant amount of unreacted precursor even after an extended period. Why is this happening?

A: A stalled reaction typically indicates that the biocatalyst has lost activity over time. This can be due to substrate inhibition, product inhibition, or degradation of the enzyme.

• Cause 1: Substrate Inhibition: High concentrations of the steroid precursor can be toxic to the microbial cells or directly inhibit the KstD enzyme.[16] This is a well-known phenomenon in steroid biotransformations.[9]

  • Solution: Implement a fed-batch strategy.[16] Instead of adding the entire substrate load at the beginning, add it gradually over time to maintain a low, non-inhibitory concentration in the fermenter. This requires careful monitoring of the substrate concentration via HPLC to guide the feeding rate.

• Cause 2: Product Inhibition: The accumulation of 17-Hydroxypregna-1,4-diene-3,20-dione can also inhibit the enzyme or be toxic to the cells.

  • Solution: Consider implementing an in-situ product removal (ISPR) strategy. This can involve adding a water-immiscible organic solvent to the fermenter to extract the product as it is formed, or using adsorbent resins to sequester the product from the aqueous phase.

• Cause 3: Loss of Cofactors: Dehydrogenase enzymes often require cofactors (like NAD+/FAD) which need to be regenerated by the cell's metabolism. If the cells' metabolic activity declines, cofactor regeneration can become a limiting factor.

  • Solution: Ensure the cells are metabolically active during the biotransformation. This can be achieved by adding a supplemental carbon source (e.g., a small amount of glucose) during the conversion phase.[17] Be cautious not to add too much, as this can lead to catabolite repression and shift the cell's focus away from the desired biotransformation.

Scenario 3: Significant By-product Formation

Q: My HPLC analysis shows the desired product peak, but also one or more significant unknown peaks. What are these by-products and how can I prevent them?

A: By-product formation compromises yield and complicates downstream purification. The most common side reactions in this process involve the reduction of ketone groups.

• Cause 1: C-20 Carbonyl Reduction: Microorganisms often possess reductases that can convert the C-20 ketone of the steroid side chain into a hydroxyl group, leading to the formation of 20-hydroxy by-products.[4]

  • Solution: This is an inherent property of the chosen microorganism's enzymatic profile. Optimizing fermentation conditions, such as dissolved oxygen levels, can sometimes shift the metabolic flux away from these reductive pathways. Alternatively, screening for different microbial strains or using genetic engineering to knock out the responsible reductase genes may be necessary for a long-term solution.

• Cause 2: Degradation of the Steroid Nucleus: Some microorganisms, particularly those used for steroid degradation, can further metabolize the product by cleaving the steroid rings if the fermentation is run for too long or under nutrient-limiting conditions.[9]

  • Solution: Carefully monitor the product concentration over time and harvest the fermentation at the point of maximum product accumulation, before significant degradation begins. Ensure that the primary carbon source is not completely depleted, which might trigger the cells to use the steroid as a carbon source.

Key Experimental Protocols

Protocol 1: General Purpose Fermentation Medium

This protocol provides a starting point for the cultivation of Arthrobacter or Rhodococcus species. Optimization will be required for specific strains.

• Preparation: For 1 liter of medium, dissolve the following components in deionized water:

  • Glucose: 20 g

  • Yeast Extract: 10 g

  • Peptone: 10 g

  • K₂HPO₄: 2 g

  • KH₂PO₄: 2 g

  • MgSO₄·7H₂O: 0.5 g

• pH Adjustment: Adjust the pH to 7.0 - 7.2 using 1M NaOH or 1M HCl before sterilization.

• Sterilization: Autoclave the medium at 121°C for 20 minutes.

• Aseptic Additions: After cooling, aseptically add any required sterile supplements, such as a filter-sterilized vitamin solution or the steroid precursor/inducer.

Protocol 2: HPLC Analysis of Biotransformation

This protocol outlines a general method for quantifying the substrate and product.

• Sample Preparation:

  • Withdraw 1.0 mL of the fermentation broth.

  • Add 1.0 mL of a suitable organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).[13][18]

  • Vortex vigorously for 2 minutes to extract the steroids.

  • Centrifuge at 10,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a known volume (e.g., 1.0 mL) of the HPLC mobile phase.

  • Filter through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)[10]
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm[10]
Injection Volume	10-20 µL
Column Temperature	30°C

Visualizations

Biotransformation Pathway

Caption: Microbial conversion of the precursor to the final product.

Troubleshooting Workflow for Low Product Yield

Caption: A logical workflow for diagnosing low product yield issues.

References

• Donatella, F., et al. (2020). Biotechnological Transformation of Hydrocortisone into 16α-Hydroxyprednisolone by Coupling Arthrobacter simplex and Streptomyces roseochromogenes. PubMed. [Link]

• Donatella, F., et al. (2020). (PDF) Biotechnological Transformation of Hydrocortisone into 16α-Hydroxyprednisolone by Coupling Arthrobacter simplex and Streptomyces roseochromogenes. ResearchGate. [Link]

• Donatella, F., et al. (2020). Biotechnological Transformation of Hydrocortisone into 16α-Hydroxyprednisolone by Coupling Arthrobacter simplex and Streptomyces roseochromogenes. MDPI. [Link]

• Karabelas, A.J., et al. Ultrasound‐enhanced bioprocess. II: Dehydrogenation of hydrocortisone by Arthrobacter simplex. Semantic Scholar. [Link]

• D'Acquarica, I., et al. (2020). 1-Dehydrogenation and C20 Reduction of Cortisone and Hydrocortisone Catalyzed by Rhodococcus Strains. SFERA. [Link]

• SIELC Technologies. Separation of 17-Hydroxypregna-4,9(11)-diene-3,20-dione on Newcrom R1 HPLC column. SIELC. [Link]

• Rokade, R., et al. (2018). Microbial Biotransformation for the Production of Steroid Medicament. IntechOpen. [Link]

• Unknown Author. (2016). Method for preparing 16alpha, 17alpha-epoxy-11alpha-hydroxy-pregna-1,4-diene-3,20-dione through combined microbial fermentation. Patsnap Eureka. [Link]

• Yin, X., et al. (2022). A New 3-Ketosteroid-Δ1–Dehydrogenase with High Activity and Broad Substrate Scope for Efficient Transformation of Hydrocortisone at High Substrate Concentration. MDPI. [Link]

• Unknown Author. (2024). Microbial transformation of steroids, an old and novel drug opportunity strategy: a review. Journal of Mycology. [Link]

• Goudarzi, N., et al. (2024). Green method for 17-hydroxyprogesterone extraction and determination using PDMS stir bar sorptive extraction coupled with HPLC: optimization by response surface methodology. PMC. [Link]

• Fernandes, P., et al. (2003). Microbial conversion of steroid compounds: recent developments. David Moore's World of Fungi. [Link]

• Galán, B., et al. (2021). Production of 11α‐hydroxysteroids from sterols in a single fermentation step by Mycolicibacterium smegmatis. PMC. [Link]

• Kakariya, S. (2021). The Phases and Stages of Microbial Transformation of Steroids and Sterols. Journal of Microbial & Biochemical Technology. [Link]

• Wang, W., et al. (2023). Green Manufacturing of Steroids via Mycolicbacteria: Current Status and Development Trends. MDPI. [Link]

• Voishvillo, N.E., et al. (2012). Microbial conversion of pregna-4,9(11)-diene-17 alpha-,21-diol-3,20-dione acetates by Nocardioides simplex VKM Ac-2033D. ResearchGate. [Link]

• Higashi, T. (2000). Determination of progesterone and 17-hydroxyprogesterone by high performance liquid chromatography after pre-column derivatization. Royal Society of Chemistry. [Link]

• Yadav, P., & Kaur, J. (2017). MICROBIAL TRANSFORMATION OF STEROIDS. World Journal of Pharmaceutical and Life Sciences. [Link]

• Sheng, L.Q., et al. (2007). 17α-Hydroxypregna-1,4-diene-3,20-dione. ResearchGate. [Link]

• García-Fernández, E., et al. (2018). New Insights on Steroid Biotechnology. Frontiers. [Link]

• Unknown Author. (2014). A process for producing 16α-hydroxy-hydrocortisone by fermentation.

• D'Acquarica, I., et al. (2021). Biotransformation of Cortisone with Rhodococcus rhodnii: Synthesis of New Steroids. PMC. [Link]

• Wikipedia contributors. (2023). Substrate inhibition in bioreactors. Wikipedia. [Link]

• Flores-Bocanegra, L.M., et al. (2019). Biotransformation of Steroids Using Different Microorganisms. IntechOpen. [Link]

• Horinouchi, M., et al. (2021). Substrate Inhibition of 5β-Δ4-3-Ketosteroid Dehydrogenase in Sphingobium sp. Strain Chol11 Acts as Circuit Breaker During Growth With Toxic Bile Salts. Frontiers. [Link]

• National Center for Biotechnology Information. 17-Hydroxypregna-1,4-diene-3,20-dione. PubChem. [Link]

• Sheng, L.Q., et al. (2007). (PDF) 17α-Hydroxypregna-1,4-diene-3,20-dione. ResearchGate. [Link]

• Wikipedia contributors. (2024). 5α-Pregnan-17α-ol-3,20-dione. Wikipedia. [Link]

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• 2. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5α-Pregnan-17α-ol-3,20-dione - Wikipedia [en.wikipedia.org]
• 4. sfera.unife.it [sfera.unife.it]
• 5. mdpi.com [mdpi.com]
• 6. plant.researchfloor.org [plant.researchfloor.org]
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• 8. researchgate.net [researchgate.net]
• 9. Microbial Biotransformation for the Production of Steroid Medicament | IntechOpen [intechopen.com]
• 10. Green method for 17-hydroxyprogesterone extraction and determination using PDMS stir bar sorptive extraction coupled with HPLC: optimization by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Separation of 17-Hydroxypregna-4,9(11)-diene-3,20-dione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. lcms.cz [lcms.cz]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]
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• 16. Substrate inhibition in bioreactors - Wikipedia [en.wikipedia.org]
• 17. davidmoore.org.uk [davidmoore.org.uk]
• 18. CN104212868A - A process for producing 16α-hydroxy-hydrocortisone by fermentation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Researcher's Guide to Navigating Cross-Reactivity of 17-Hydroxypregna-1,4-diene-3,20-dione in Commercial Steroid ELISAs

For researchers, scientists, and drug development professionals, the precise quantification of steroid hormones is paramount. The Enzyme-Linked Immunosorbent Assay (ELISA) has become a widely adopted method for this purpose due to its cost-effectiveness and simplicity.[1] However, the structural similarity among steroid molecules presents a significant analytical challenge: antibody cross-reactivity.[2][3] This guide provides an in-depth analysis of the cross-reactivity of 17-Hydroxypregna-1,4-diene-3,20-dione, a synthetic steroid, in commercial steroid ELISAs, offering experimental frameworks and data-driven insights to ensure the accuracy and reliability of your research findings.

The Challenge of Steroid Immunoassays: A Tale of Molecular Mimicry

Steroid hormones, all derived from a common cholesterol precursor, share a characteristic four-ring carbon skeleton. This structural homology is the primary cause of cross-reactivity in immunoassays, where an antibody intended for a specific steroid may also bind to other structurally related molecules.[2][3] This can lead to an overestimation of the target analyte's concentration, yielding misleading results.[2]

17-Hydroxypregna-1,4-diene-3,20-dione is structurally similar to several endogenous and synthetic corticosteroids, most notably prednisolone.[4] Understanding its potential to interfere with commercial ELISA kits designed to measure these other steroids is crucial for any study involving this compound.

The Competitive ELISA: A Primer

Most commercial steroid ELISA kits utilize a competitive assay format.[5][6][7] In this setup, the steroid present in the sample competes with a fixed amount of enzyme-labeled steroid for a limited number of antibody binding sites pre-coated on a microplate.[5][6][8] After an incubation period, unbound components are washed away, and a substrate is added. The resulting colorimetric signal is inversely proportional to the concentration of the steroid in the sample.[5][6] A lower concentration of the target steroid in the sample allows more of the enzyme-labeled steroid to bind, resulting in a stronger signal, and vice versa.

Caption: Workflow of a Competitive ELISA for Steroid Quantification.

Assessing Cross-Reactivity: An Experimental Framework

To objectively evaluate the cross-reactivity of 17-Hydroxypregna-1,4-diene-3,20-dione, a systematic approach is necessary. This involves testing its ability to displace the enzyme-labeled steroid in various commercial ELISA kits and comparing its binding affinity to that of the primary target steroid.

Experimental Protocol: Cross-Reactivity Testing

• Preparation of Steroid Standards:

  • Prepare a high-concentration stock solution of 17-Hydroxypregna-1,4-diene-3,20-dione and other relevant steroids (e.g., prednisolone, cortisol, 17-hydroxyprogesterone) in a suitable solvent like ethanol or methanol.

  • Perform serial dilutions of each steroid stock solution in the assay buffer provided with the ELISA kit to create a range of standard concentrations.

• ELISA Procedure:

  • Follow the manufacturer's protocol for the selected commercial ELISA kit.[9][10]

  • In separate wells, add the prepared standards for 17-Hydroxypregna-1,4-diene-3,20-dione and the other test steroids in place of the kit's standard.

  • Run the assay, including the addition of the enzyme conjugate, incubation, washing steps, and substrate addition.

  • Measure the optical density (OD) at the recommended wavelength (typically 450 nm).[6]

• Data Analysis and Calculation of Cross-Reactivity:

  • For each steroid, plot the OD values against the corresponding concentrations to generate a standard curve.

  • Determine the concentration of the primary target steroid that causes 50% inhibition of the maximum signal (IC50).

  • Determine the concentration of 17-Hydroxypregna-1,4-diene-3,20-dione (or other test steroids) that causes 50% inhibition.

  • Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of Primary Steroid / IC50 of Test Steroid) x 100

Comparative Analysis of Commercial ELISA Kits

The degree of cross-reactivity can vary significantly between different commercial ELISA kits due to the specificity of the monoclonal or polyclonal antibodies used.[2][11] Below is a comparative analysis based on hypothetical data from representative commercial ELISA kits.

Steroid Tested	Kit A (Prednisolone ELISA) % Cross-Reactivity	Kit B (Cortisol ELISA) % Cross-Reactivity	Kit C (Broad-Spectrum Corticosteroid ELISA) % Cross-Reactivity
Prednisolone	100%	7.8%[1]	100%
17-Hydroxypregna-1,4-diene-3,20-dione	85%	1.5%	92%
Cortisol	7.7%[12]	100% [1]	95%
Prednisone	1.1%[12]	16.3%[13]	80%
17-Hydroxyprogesterone	5.9%[12]	10.2%[13]	15%
Dexamethasone	<1%	18.8%[1]	110%
Progesterone	1.8%[12]	<0.1%[1]	5%

Note: The data presented for Kits A, B, and C are for illustrative purposes to demonstrate potential variations in cross-reactivity. The values for Kit B and some values for Kit A are based on published data from commercial kits and research articles.

Discussion and Implications for Researchers

The hypothetical data clearly illustrate that 17-Hydroxypregna-1,4-diene-3,20-dione exhibits significant cross-reactivity in ELISAs designed for prednisolone and other broad-spectrum corticosteroids. This is predictable based on their structural similarities.

Caption: Structural comparison of key steroids.

The key structural difference between prednisolone and 17-Hydroxypregna-1,4-diene-3,20-dione is the absence of a hydroxyl group at the C21 position in the latter.[14] While this difference can be distinguished by highly specific antibodies, many commercial kits, especially those designed for broader corticosteroid screening, may use antibodies that recognize epitopes common to both molecules.

Conversely, the cross-reactivity in a cortisol-specific ELISA (Kit B) is substantially lower. The primary structural difference between cortisol and 17-Hydroxypregna-1,4-diene-3,20-dione is the presence of a double bond in the A-ring of the latter and the absence of the C21 hydroxyl group.[15] These differences make it less likely for 17-Hydroxypregna-1,4-diene-3,20-dione to bind significantly to highly specific anti-cortisol antibodies.

Recommendations for Researchers:

• Know Your Molecules: Before selecting an ELISA kit, carefully review the chemical structures of your target analyte and any other compounds present in your samples that could potentially cross-react.

• Scrutinize the Kit Manual: Pay close attention to the cross-reactivity data provided by the manufacturer.[16] If the compound of interest is not listed, do not assume there is no cross-reactivity.

• Perform In-House Validation: It is best practice to experimentally validate the cross-reactivity of your specific compounds of interest in the chosen ELISA kit, even if data is provided by the manufacturer.[1][9]

• Consider the Biological Context: In disease states such as 21-hydroxylase deficiency, precursors like 21-deoxycortisol can accumulate and cause clinically significant cross-reactivity in cortisol immunoassays.[3]

• Alternative Quantification Methods: When high specificity is critical and cross-reactivity cannot be avoided, consider alternative analytical methods such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS), which offer higher specificity.[6]

By understanding the principles of competitive ELISA and proactively assessing the potential for cross-reactivity, researchers can select the most appropriate analytical tools and generate accurate, reliable data in their steroid hormone research.

References

• Signosis. (n.d.). Steroid Hormone ELISA Kits. Available at: [Link]

• Eurofins Technologies. (n.d.). CORTICOSTEROID ELISA A competitive enzyme immunoassay for screening and quantitative analysis of corticosteroids in various matrices. Available at: [Link]

• FooDB. (2011, September 21). Showing Compound 17-Hydroxyprogesterone (FDB021992). Available at: [Link]

• Wikipedia. (n.d.). Prednisolone. Available at: [Link]

• Britannica. (2026, February 12). Cortisol | Description, Function, Disease, & Facts. Available at: [Link]

• What is Cortisol. (n.d.). What is Cortisol. Available at: [Link]

• ResearchGate. (n.d.). Structures of prednisone and prednisolone and interconversion between each other. Available at: [Link]

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• PubChem. (n.d.). Cortisol. Available at: [Link]

• Taylor & Francis. (n.d.). Guidelines for the Validation and Use of Immunoassays for Determination of Introduced Proteins in Biotechnology Enhanced Crops. Available at: [Link]

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• PMC. (2024, October 1). Validation of a Commercial ELISA Kit for Non-Invasive Measurement of Biologically Relevant Changes in Equine Cortisol Concentrations. Available at: [Link]

• PubChem. (n.d.). 17-Hydroxypregna-1,4-diene-3,20-dione. Available at: [Link]

• NCBI Bookshelf. (2012, May 1). Immunoassay Methods - Assay Guidance Manual. Available at: [Link]

• Demeditec Diagnostics GmbH. (2023, October 17). Cortisol ELISA. Available at: [Link]

• Antibodies-Online. (n.d.). Human Cortisol ELISA Kit [ABIN6966094]. Available at: [Link]

• Elabscience. (n.d.). QuicKey Pro Human Cortisol ELISA Kit (E-OSEL-H0006). Available at: [Link]

• precisionFDA. (n.d.). PREDNISOLONE. Available at: [Link]

• Taylor & Francis Online. (2017, September 26). Homologous ELISA for detection of prednisolone in human serum. Available at: [Link]

• Wikipedia. (n.d.). Cortisol. Available at: [Link]

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• PubChem. (n.d.). Prednisone. Available at: [Link]

• Frontiers. (n.d.). Development and optimization of an in-house heterologous ELISA for detection of prednisolone drug in enzyme conjugates using spacers. Available at: [Link]

• PubChem. (n.d.). Pregna-1,4-diene-3,20-dione, 17-hydroxy-6-alpha-methyl-, acetate. Available at: [Link]

• BuzzRx. (2023, April 10). Prednisone vs Prednisolone: What's the Difference?. Available at: [Link]

• SingleCare. (2025, December 19). Prednisolone vs. prednisone: Differences, similarities, and which is better. Available at: [Link]

• GoodRx. (2022, June 21). What's the Difference Between Prednisolone and Prednisone?. Available at: [Link]

• Bioanalysis Zone. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges. Available at: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). prednisolone. Available at: [Link]

• DIAsource ImmunoAssays. (n.d.). TESTOSTERONE-ELISA. Available at: [Link]

• PMC. (n.d.). Development and optimization of an in-house heterologous ELISA for detection of prednisolone drug in enzyme conjugates using spacers. Available at: [Link]

• KEGG DRUG. (n.d.). Prednisolone acetate. Available at: [Link]

• PMC. (2014, July 14). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction. Available at: [Link]

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• ChemBK. (2024, April 10). 17-hydroxypregn-4-ene-3,20-dione. Available at: [Link]

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• NIST WebBook. (n.d.). 11Beta,17alpha,21-trihydroxy-4-pregnene-3,20-dione. Available at: [Link]

• Boster Bio. (2022, August 26). Antibody Cross-Reactivity: How to Assess & Predict Binding. Available at: [Link]

• ResearchGate. (2025, October 15). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Available at: [Link]

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Structural Comparison and Synthetic Utility of 17-Hydroxypregna-1,4-diene-3,20-dione vs. Related Dienes

As a Senior Application Scientist in steroid chemistry, evaluating the structural nuances of steroidal dienes is critical for optimizing the synthesis of active pharmaceutical ingredients (APIs). The 1,4-diene-3-one steroid scaffold is a cornerstone of modern glucocorticoid drug development. This guide provides an objective, data-driven comparison of 17-Hydroxypregna-1,4-diene-3,20-dione (17-OH-PDD) against related dienes, detailing their physicochemical properties, structural causality, and integration into self-validating synthetic workflows.

Structural and Physicochemical Comparison

To understand the synthetic utility of 17-OH-PDD, we must compare it against its non-hydroxylated analog (Pregna-1,4-diene-3,20-dione) and the final active glucocorticoid (Prednisolone).

Table 1: Physicochemical Properties of Key Steroidal Dienes

Property	Pregna-1,4-diene-3,20-dione	17-OH-PDD	Prednisolone
Molecular Formula	C₂₁H₂₈O₂	C₂₁H₂₈O₃	C₂₁H₂₈O₅
Molecular Weight	312.4 g/mol	328.4 g/mol [1]	360.4 g/mol [2]
XLogP3 (Lipophilicity)	~3.8	3.4[1]	1.6[2]
Topological Polar Surface Area	34.1 Ų	54.4 Ų[1]	94.8 Ų[2]
Key Functional Groups	1,4-diene-3-one, 20-ketone	+ 17α-OH	+ 11β-OH, 17α-OH, 21-OH

Structural Causality & Conformational Impact: The introduction of the 1,4-diene system in the A-ring forces the cyclohexadiene ring into a highly planar geometry[3]. This flattening is causally linked to increased biological activity in downstream APIs, as it allows the steroid core to insert more deeply into the Glucocorticoid Receptor (GR) ligand-binding pocket.

Furthermore, the addition of the 17α-hydroxyl group in 17-OH-PDD induces significant steric and electronic shifts. Crystallographic data confirms that while the A-ring remains planar, the steric bulk and hydrogen-bonding potential of the 17α-OH group force the D-ring (cyclopentane) into a distinct envelope configuration[3]. This conformational shift alters the spatial orientation of the C20 ketone, providing an essential, sterically accessible handle for subsequent C21-hydroxylation workflows.

Synthetic Workflows: From 17-OH-PDD to Active Glucocorticoids

17-OH-PDD serves as a pivotal intermediate in the synthesis of Prednisolone. The transformation requires two critical hydroxylations: at the 11β and 21 positions.

Figure 1: Biphasic synthetic workflow converting 17-OH-PDD to Prednisolone.

Protocol A: Microbial 11β-Hydroxylation

Causality: Chemical introduction of an 11β-hydroxyl group is notoriously inefficient due to the severe steric hindrance of the steroid core's β-face. To bypass this, we utilize the fungus Curvularia lunata, which expresses a highly stereoselective CYP450 11β-hydroxylase capable of oxidizing the unactivated C11 position with high regioselectivity[4].

Step-by-Step Methodology:

• Inoculum Preparation: Cultivate Curvularia lunata spores in potato dextrose broth at 28°C for 48 hours until the end of the logarithmic growth phase, ensuring maximal 11β-hydroxylase expression[4].

• Substrate Addition: Dissolve 17-OH-PDD in dimethyl sulfoxide (DMSO) to enhance bioavailability. Introduce the solution to the culture medium to achieve a final substrate concentration of 4–6 g/L[4].

• Biotransformation: Incubate at 28°C with continuous agitation (200 rpm). The agitation is critical to maintain the dissolved oxygen levels required by the CYP450 monooxygenase system.

• Self-Validation Step: Monitor the biotransformation via High-Performance Liquid Chromatography (HPLC) every 12 hours. The system is validated as complete when the 17-OH-PDD peak area falls below 5% relative to the product peak.

• Extraction: Extract the broth with ethyl acetate (3x volume), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the 11β,17α-dihydroxy intermediate.

Protocol B: Chemical 21-Hydroxylation

Causality: The 17α-OH group sterically shields the C21 position. Direct hydroxylation is prone to side reactions; therefore, a sequential activation-displacement strategy is employed.

Step-by-Step Methodology:

• Iodination: React the 11β,17α-dihydroxy intermediate with iodine and calcium oxide in a methanol/THF solvent system to generate the 21-iodo derivative.

• Acetate Displacement: Treat the intermediate with potassium acetate in refluxing acetone. The iodide acts as an excellent leaving group, driving the rapid substitution to form prednisolone 21-acetate.

• Hydrolysis: Hydrolyze the acetate utilizing methanolic potassium carbonate under an inert nitrogen atmosphere to prevent oxidative degradation of the diene system.

• Self-Validation Step: Perform Liquid Chromatography-Mass Spectrometry (LC-MS). The protocol is validated upon detecting the target mass [M+H]⁺ of 361.2 m/z and matching the retention time against a certified Prednisolone reference standard.

Biological Performance and Receptor Activation

While 17-OH-PDD is an excellent synthetic precursor, it lacks the intrinsic biological activity of Prednisolone. The causality lies in the receptor binding mechanics: the 11β-hydroxyl group (absent in 17-OH-PDD) is strictly required to form a critical hydrogen bond with the Asn564 residue within the Glucocorticoid Receptor (GR) ligand-binding domain.

Figure 2: Glucocorticoid Receptor (GR) signaling pathway activated by the fully functionalized diene.

Without the 11β-OH, 17-OH-PDD cannot trigger the dissociation of HSP90 from the cytosolic GR complex, halting the dimerization and nuclear translocation required for anti-inflammatory gene transcription. Thus, the performance of 17-OH-PDD is strictly evaluated on its chemical stability and conversion efficiency during biotransformation, rather than direct receptor affinity.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 200664, 17-Hydroxypregna-1,4-diene-3,20-dione. Retrieved March 24, 2026. URL:[Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5755, Prednisolone. Retrieved March 24, 2026. URL:[Link]

• Sheng, L.-Q., Pan, H.-M., Chen, C.-T., & Chen, G. (2007). 17α-Hydroxypregna-1,4-diene-3,20-dione. Acta Crystallographica Section E: Structure Reports Online, 63(2), o325-o326. URL:[Link]

• Borman, A. M., et al. (2007). A study of steroid hydroxylation activity of Curvularia lunata mycelium. PubMed / Applied Biochemistry and Microbiology. URL:[Link]

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A Comparative Guide to Accuracy and Precision Validation for the Chromatography of 17-Hydroxypregna-1,4-diene-3,20-dione

This guide provides a comprehensive framework for validating the accuracy and precision of chromatographic methods for the quantification of 17-Hydroxypregna-1,4-diene-3,20-dione, a key steroid intermediate. We will compare two common approaches: a conventional High-Performance Liquid Chromatography (HPLC) method and a more modern Ultra-High-Performance Liquid Chromatography (UPLC) method. The experimental designs and acceptance criteria are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure regulatory compliance and data integrity.[1][2]

The validation of an analytical procedure is the cornerstone of reliable pharmaceutical analysis, ensuring that the method is fit for its intended purpose.[1][2] For a quantitative impurity test or an assay of an active pharmaceutical ingredient (API), accuracy and precision are paramount. They demonstrate that the measured values are consistently close to the true value.

Methodology Comparison: HPLC vs. UPLC

The choice between HPLC and UPLC often involves a trade-off between existing equipment availability and the need for higher throughput, sensitivity, and resolution. UPLC systems, which utilize sub-2 µm particle columns, operate at higher pressures to achieve significantly faster analysis times and improved separation efficiency compared to traditional HPLC systems with 3-5 µm particle columns.[3][4][5]

For 17-Hydroxypregna-1,4-diene-3,20-dione, a C18 stationary phase is a logical choice due to the non-polar nature of the steroid backbone. A reversed-phase method with a water/acetonitrile mobile phase provides excellent retention and selectivity.

Table 1: Comparison of Chromatographic Systems

Parameter	Conventional HPLC Method	High-Throughput UPLC Method
Column	C18, 4.6 x 150 mm, 5 µm	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v)	Acetonitrile:Water (60:40 v/v)
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV at 254 nm	UV at 254 nm
Injection Volume	10 µL	2 µL
Column Temp.	40°C	45°C
Typical Run Time	~10 minutes	~2 minutes
System Pressure	~1500 psi	~9000 psi

The UPLC method offers a significant reduction in run time, leading to higher sample throughput and reduced solvent consumption, which aligns with green chemistry principles.[3][4] The smaller particle size also leads to sharper peaks, enhancing sensitivity and resolution from potential impurities.[3][4]

Part 1: Accuracy Validation

Accuracy, or trueness, expresses the closeness of agreement between the value found and an accepted reference value.[6] It is typically assessed by analyzing a sample with a known concentration (e.g., a spiked placebo or a reference standard) and calculating the percentage of recovery.

Experimental Protocol for Accuracy

The ICH Q2(R1) guideline recommends assessing accuracy across the specified range of the procedure.[2] For an assay, this typically involves a minimum of nine determinations over a minimum of three concentration levels, for example, three concentrations with three replicates each.[2]

• Prepare a Placebo Mixture: If validating for a finished product, prepare a mixture of all excipients in the same proportion as the formulation.

• Spiking: Spike the placebo with the 17-Hydroxypregna-1,4-diene-3,20-dione reference standard at three concentration levels: 80%, 100%, and 120% of the target analytical concentration. If validating for the drug substance, prepare solutions of the reference standard at these levels.

• Sample Preparation: Prepare three independent samples at each concentration level.

• Analysis: Analyze the nine samples using the chosen chromatographic method (HPLC or UPLC).

• Calculation: Calculate the percentage recovery for each sample using the formula: (Experimental Concentration / Theoretical Concentration) x 100%

Visualization of Accuracy Workflow

Caption: Workflow for Accuracy Validation.

Acceptance Criteria & Comparative Data

For the assay of a major component, the acceptance criteria for accuracy are typically within 98.0% to 102.0% recovery.[7]

Table 2: Illustrative Accuracy Data Comparison

Concentration Level	Replicate	HPLC Method % Recovery	UPLC Method % Recovery
80%	1	99.5	100.1
2	100.2	99.8
3	99.8	99.9
100%	1	100.5	100.3
2	99.1	99.5
3	100.1	100.1
120%	1	99.3	99.6
2	98.9	99.4
3	99.6	99.7
Mean Recovery	99.67%	99.82%
Overall %RSD	0.55%	0.31%

Both methods demonstrate excellent accuracy, falling well within the acceptance criteria. The UPLC method shows slightly better consistency, as indicated by the lower overall Relative Standard Deviation (%RSD).

Part 2: Precision Validation

Precision is the measure of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[6] It is typically expressed as the %RSD. Precision is evaluated at two levels:

• Repeatability (Intra-assay Precision): Assesses precision under the same operating conditions over a short interval of time.[8]

• Intermediate Precision: Expresses within-laboratory variations, such as different days, different analysts, or different equipment.[8]

Experimental Protocol for Precision

• Repeatability:

  • Prepare a minimum of six samples at 100% of the target concentration.

  • Alternatively, analyze three replicates at three concentration levels (e.g., 80%, 100%, 120%), for a total of nine determinations.[2]

  • Analyze all samples on the same day, with the same analyst and instrument.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • The results from both studies are then statistically compared.

Visualization of Precision Workflow

Caption: Workflow for Precision Validation.

Acceptance Criteria & Comparative Data

For an API assay, the acceptance criteria for precision are typically a %RSD of not more than 2.0%.[9]

Table 3: Illustrative Precision Data Comparison (%RSD)

Precision Level	Parameter	HPLC Method (%RSD)	UPLC Method (%RSD)	Acceptance Criteria
Repeatability	Analyst 1, Day 1 (n=6)	0.65	0.40	≤ 2.0%
Intermediate	Analyst 2, Day 2 (n=6)	0.80	0.55	≤ 2.0%
Overall (n=12)	0.73	0.48	≤ 2.0%

Both methods easily meet the acceptance criteria for precision. The inherently higher efficiency and lower system dispersion of the UPLC system contribute to lower variability in peak area integration, resulting in superior precision.[3][4] This increased precision provides greater confidence in the reported values for batch release and stability studies.

Conclusion

Both the conventional HPLC and the modern UPLC methods can be validated to demonstrate suitable accuracy and precision for the quantification of 17-Hydroxypregna-1,4-diene-3,20-dione, in accordance with ICH Q2(R1) guidelines.

The choice of method will depend on the specific needs of the laboratory. The HPLC method is robust and suitable for labs with existing standard equipment. However, for laboratories focused on high-throughput analysis, reduced operational costs, and superior chromatographic performance, the UPLC method presents a clear advantage. Its enhanced precision provides a higher degree of confidence in the analytical results, which is a critical factor in a regulated drug development environment.

References

• Šatínský, D., et al. (2020). An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient. ACS Omega. Available at: [Link][10][11]

• Satkar, T. D., et al. (2022). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR ANALYSIS OF PREDNISOLONE AN IN-HOUSE FORMULATED MULTI – PARTICULATE SYSTEM. International Journal of Novel Research and Development. Available at: [Link][12]

• Jain, D., & Basniwal, P. K. (2013). A Review on Comparative study of HPLC and UPLC. Research Journal of Pharmacy and Technology. Available at: [Link][3]

• Academia.edu. (n.d.). A Review on Comparative study of HPLC and UPLC. Available at: [Link][4]

• Bari, M. (2023). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available at: [Link][1]

• El-Bagary, R. I., et al. (2016). Development and Validation of an RP-HPLC Method for Estimation of Prednisolone and its Degradation Products in Tablets. ECronicon. Available at: [Link][7]

• International Journal of Creative Research Thoughts. (2021). HPLC VS UPLC: THE EXTENT OF THE AREA IN ANALYTICAL CHEMISTRY. Available at: [Link][5]

• European Medicines Agency. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link][2]

• Basha, S. J. S., et al. (2023). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. Available at: [Link][8]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link][9]

• Health Canada. (2015). ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. Available at: [Link][6]

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Safety & Regulatory Compliance

17-Hydroxypregna-1,4-diene-3,20-dione proper disposal procedures

The proper handling and disposal of biologically active synthetic steroids require rigorous laboratory safety protocols. As a Senior Application Scientist, I have designed this comprehensive guide to provide you with the exact operational workflows, physicochemical rationale, and decontamination procedures necessary for managing 17-Hydroxypregna-1,4-diene-3,20-dione waste.

Chemical Identity & Operational Context

17-Hydroxypregna-1,4-diene-3,20-dione (CAS 2477-61-4) is a synthetic steroid hormone derivative[1]. Structurally characterized by a hydroxyl group at the C17 position and a conjugated 1,4-diene system in the A-ring, it is frequently encountered in drug development as an active pharmaceutical ingredient (API) impurity during the synthesis of glucocorticoids like prednisolone or progestins[1].

The introduction of the 1,4-diene double bond significantly increases the molecule's metabolic stability compared to endogenous pregn-4-ene structures. Causality: This metabolic resistance means the compound resists rapid biodegradation. If improperly disposed of down the drain, it will pass through municipal wastewater treatment plants (WWTPs) and enter aquatic ecosystems, where steroidal dienes act as potent endocrine-disrupting chemicals (EDCs)[2]. Furthermore, as a pharmacologically active steroid, it carries GHS classifications for Reproductive Toxicity (Category 1A/1B), meaning chronic exposure or accidental ingestion/inhalation can damage fertility or the unborn child[2].

Physicochemical Properties Dictating Disposal

Understanding the molecule's physical properties is the first step in designing a self-validating disposal protocol. Its high lipophilicity dictates that it will aggressively partition into organic solvents and adsorb onto porous surfaces or active sites on laboratory glassware[3].

Property	Value	Operational Impact on Waste Management
CAS Number	2477-61-4	Essential identifier for EH&S hazardous waste manifesting[1].
Molecular Weight	328.45 g/mol	Determines stoichiometric calculations for chemical degradation[3].
XLogP3	3.4	Highly lipophilic; requires organic solvents (not water) for effective decontamination[3].
Solubility	DMSO, Chloroform, MeOH	Dictates the choice of solvent for liquid waste segregation[3].
Melting Point	227–229 °C	Solid at room temperature; poses a severe aerosolization/dust inhalation risk during dry spills.

Standard Operating Procedure: Disposal & Decontamination

Protocol 1: Liquid and Solid Waste Segregation

• Liquid Waste Routing: Do not mix steroid-containing solvents with general aqueous waste. Segregate liquid waste strictly based on the carrier solvent.

  • Halogenated: If the steroid is dissolved in chloroform or dichloromethane, route to the Halogenated Organic Waste carboy.

  • Non-Halogenated: If dissolved in DMSO or methanol, route to the Non-Halogenated Organic Waste carboy.

• Solid Consumables: All pipette tips, Eppendorf tubes, and weighing boats that have contacted the powder or solution must be treated as biologically active chemical waste.

• Double-Bagging: Place solid consumables into a puncture-resistant, transparent biohazard or chemical waste bag. Seal the primary bag, then place it inside a secondary bag to prevent exposure in the event of a rupture[2].

Protocol 2: Glassware Decontamination (Aligned with EPA Method 1698)

Steroids irreversibly adsorb to active silanol sites on borosilicate glass, which can lead to severe cross-contamination in trace analytical workflows[4].

• Triple-Solvent Rinse: In a fume hood, rinse the contaminated glassware three times with a polar organic solvent (e.g., Methanol or Acetone).

• Waste Collection: Collect all rinsate in the appropriate solvent waste carboy. Causality: The organic solvent overcomes the hydrophobic interactions binding the steroid to the glass[4].

• Thermal Degradation (Baking): Transfer the rinsed, dried glassware to a vented high-temperature kiln. Bake at 300°C to 500°C for at least 2 hours. Causality: High-temperature baking thermally destroys any trace steroidal residues that resisted solvent extraction[4]. (Note: Do not bake volumetric flasks, as high heat alters their volumetric calibration).

Workflow Visualization

The following diagram illustrates the strict segregation pathways required to prevent environmental release and ensure compliance with Environmental Health and Safety (EH&S) guidelines.

Figure 1: Segregation and disposal workflow for 17-Hydroxypregna-1,4-diene-3,20-dione waste.

Accidental Spill Response Protocol

A self-validating safety system requires immediate, pre-planned responses to containment breaches to prevent laboratory contamination.

• Evacuate and Isolate: Restrict access to the spill area. Don appropriate PPE: nitrile gloves (double-gloved), safety goggles, and an N95 or P100 particulate respirator[2].

• For Dry Powder Spills: Do not sweep. Sweeping aerosolizes the steroid, creating an immediate inhalation hazard. Gently cover the powder with absorbent paper dampened with methanol or water to suppress dust generation.

• For Liquid Spills: Deploy inert, chemically compatible absorbent pads over the spill.

• Surface Decontamination: Wipe the affected benchtop with a methanol-soaked cloth to dissolve the lipophilic residue (XLogP3 = 3.4)[3]. Follow with a standard laboratory detergent wash to remove any remaining solvent film.

• Disposal: Place all used absorbent pads, wipes, and the outer layer of contaminated gloves into a sealed hazardous waste container for EH&S pickup[2].

References

• CymitQuimica. "CAS 2477-61-4: 17-Hydroxypregna-1,4-diene-3,20-dione". 1

• PubChem. "17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664". 3

• U.S. Environmental Protection Agency (EPA). "Method 1698: Steroids and Hormones in Water, Soil, Sediment, and Biosolids by HRGC/HRMS". 4

• MedChemExpress. "Safety Data Sheet - 17α-Hydroxyprogesterone". 2

Sources

• 1. CAS 2477-61-4: 17-Hydroxypregna-1,4-diene-3,20-dione [cymitquimica.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

Advanced Safety and Operational Protocol for Handling 17-Hydroxypregna-1,4-diene-3,20-dione

As drug development professionals scaling up steroid-based active pharmaceutical ingredients (APIs), the handling of critical intermediates like 17-Hydroxypregna-1,4-diene-3,20-dione (CAS 2477-61-4) requires rigorous operational discipline. This compound, an essential precursor in the synthesis of corticosteroids and progestins, presents unique occupational hazards[1].

This guide provides a self-validating, step-by-step framework for personal protective equipment (PPE), engineering controls, and disposal. By understanding the chemical causality behind these safety measures, laboratories can ensure maximum personnel protection without compromising experimental integrity.

Toxicological Grounding and Causality

To design an effective PPE matrix, we must first understand the physicochemical properties driving the hazard profile of this specific diene steroid.

• Lipophilicity and Dermal Absorption: With an XLogP3 of approximately 3.4, this steroid readily partitions into the lipid-rich stratum corneum of the skin[2]. Aqueous-based barriers are ineffective; chemical-resistant elastomers are mandatory to prevent systemic absorption.

• Reproductive Toxicity: Analogous to structurally related intermediates like 17α-hydroxyprogesterone, this diene derivative falls under GHS classification as a Category 1A/1B Reproductive Toxin (H360: May damage fertility or the unborn child)[3].

• Aerosolization Risk: Typically supplied as a crystalline powder, it is highly prone to electrostatic charging. This physical property drastically increases the risk of inhalation exposure and environmental contamination during weighing and transfer operations[4].

Core Personal Protective Equipment (PPE) Matrix

The following table summarizes the required PPE, grounded directly in the compound's hazard profile and physical state.

PPE Category	Specification	Mechanistic Justification
Hand Protection	Double-layered Nitrile gloves (Inner: 0.11mm, Outer: 0.20mm+).	Nitrile provides a superior barrier against lipophilic steroids compared to latex. Double-gloving creates a fail-safe system if the outer glove suffers micro-tears during mechanical handling.
Respiratory Protection	NIOSH-approved N95 or P100 particulate respirator; PAPR for bulk handling.	Prevents the inhalation of electrostatically charged, aerosolized steroid particulates[3].
Eye/Face Protection	Chemical splash goggles or full-face shield.	Protects mucosal membranes from airborne dust and accidental liquid splashes during solvent dissolution[4].
Body Protection	Disposable Tyvek® coveralls or dedicated fluid-resistant lab coat with knit cuffs.	Prevents the accumulation of steroid dust on personal clothing, mitigating secondary exposure routes[4].

Operational Workflow: Step-by-Step Methodology

A self-validating protocol ensures that each step confirms the success of the previous one. Do not proceed to the next step unless the current step's validation criteria are met.

Phase 1: Pre-Operational Setup and Engineering Controls

• Verify Containment: Ensure the Ventilated Balance Enclosure (VBE) or isolator is operating with an inward face velocity of 0.4–0.5 m/s.

  • Validation: Check the digital airflow monitor; a green indicator or stable reading confirms adequate negative pressure.

• Static Mitigation: Wipe down the interior of the VBE and all spatulas with a 70% Isopropanol (IPA) solution. Allow to dry completely.

  • Causality: IPA dissipates static charges, preventing the highly-charged steroid powder from repelling off the spatula and aerosolizing outside the primary containment zone.

Phase 2: PPE Donning Sequence

• Inspect all PPE for defects, focusing on glove integrity.

• Don the inner pair of nitrile gloves.

• Don the Tyvek coverall, ensuring the sleeves securely cover the inner glove cuffs.

• Don the N95/P100 respirator and perform a positive/negative pressure seal check.

  • Validation: The respirator should collapse slightly upon sharp inhalation, confirming an airtight seal against the face.

• Don safety goggles.

• Don the outer pair of nitrile gloves, extending the cuffs over the Tyvek sleeves to close the exposure gap.

Phase 3: Weighing and Dispensing

• Place the sealed container of 17-Hydroxypregna-1,4-diene-3,20-dione inside the VBE.

• Tare the anti-static weigh boat.

• Carefully open the container and dispense the required mass using a grounded, stainless-steel micro-spatula.

• Cap the primary container immediately after dispensing to minimize environmental exposure[3].

• Transfer the weigh boat into a sealed secondary containment vessel before removing it from the VBE.

  • Validation: The exterior of the secondary vessel must be visibly clean and wiped with IPA before exiting the enclosure.

Workflow Visualization

Figure 1: Operational workflow and containment strategy for handling steroid intermediates.

Decontamination and Disposal Plan

Steroids are highly persistent in the environment and toxic to aquatic organisms[4]. Standard aqueous washing is biologically insufficient due to the compound's extreme hydrophobicity.

Decontamination Protocol:

• Surface Wipe-Down: Apply a surfactant-based cleaner or 70% IPA to disposable, lint-free wipes.

• Wiping Technique: Wipe the VBE surfaces from the cleanest area to the dirtiest area in a single, unidirectional motion. Do not use circular motions, which simply spread the lipophilic contaminant.

• Validation: Perform a visual inspection to ensure the physical removal of all visible powder traces.

Disposal Plan:

• Solid Waste: Place all contaminated wipes, weigh boats, Tyvek suits, and outer gloves into a dedicated, clearly labeled hazardous waste bag.

• Chemical Waste: Any solvent rinses containing the steroid must be collected in a designated organic waste carboy. Do not pour down the drain[5].

• Final Destruction: Waste must be routed for high-temperature incineration to ensure complete thermal destruction of the steroidal ring system[4].

Emergency Response: Accidental Exposure

• Dermal Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes.

  • Causality: Water alone will not remove the chemical; soap (a surfactant) is strictly required to emulsify and lift the lipophilic steroid from the skin[3].

• Eye Contact: Flush eyes at the nearest eyewash station for 15 minutes, holding eyelids open. Seek immediate medical evaluation[3].

References

• CAS 2477-61-4: 17-Hydroxypregna-1,4-diene-3,20-dione.CymitQuimica.
• 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem.
• 17α-Hydroxyprogesterone Caproate - Safety D
• Safety Data Sheet - 17α-Hydroxyprogesterone.MedChemExpress.
• 17-Hydroxyprogesterone SDS, 68-96-2 Safety D

Sources

• 1. CAS 2477-61-4: 17-Hydroxypregna-1,4-diene-3,20-dione [cymitquimica.com]
• 2. 17-Hydroxypregna-1,4-diene-3,20-dione | C21H28O3 | CID 200664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]